6-(Chloromethyl)-1,3-diazinane-2,4-dione

Core Science & Biosynthesis

6-(Chloromethyl)-1,3-diazinane-2,4-dione: A Comprehensive Technical Guide on Properties, Synthesis, and Medicinal Applications

Executive Summary

As a bifunctional building block, 6-(chloromethyl)-1,3-diazinane-2,4-dione (the saturated analog of 6-(chloromethyl)uracil) holds significant value in modern synthetic and medicinal chemistry[1]. Featuring a saturated dihydropyrimidine (diazinane) core and a highly reactive chloromethyl group at the C6 position, this compound serves as a critical intermediate for synthesizing complex pharmacophores. This whitepaper provides an in-depth analysis of its physicochemical properties, synthetic logic, and downstream applications, specifically focusing on its role in developing enzyme inhibitors.

Physicochemical Properties & Structural Analysis

The 1,3-diazinane-2,4-dione core mimics the pyrimidine bases found in native nucleic acids, providing robust hydrogen-bonding capabilities. The C6-chloromethyl group is highly susceptible to nucleophilic attack, making it an ideal electrophilic hub for derivatization[1].

Quantitative Chemical Data

Property	Value	Structural Significance
IUPAC Name	6-(chloromethyl)-1,3-diazinane-2,4-dione	Defines the saturated hexahydropyrimidine ring.
Molecular Formula	C5H7ClN2O2	-
Molecular Weight	162.57 g/mol	Low molecular weight ensures high ligand efficiency.
Canonical SMILES	C1C(NC(=O)NC1=O)CCl	Illustrates the C6 substitution on the saturated ring.
InChI Key	QLLIYXKBVWKDHB-UHFFFAOYSA-N	Unique structural identifier[1].
Melting Point	~257 °C (dec.)	Indicates strong intermolecular hydrogen bonding[2].
H-Bond Donors	2 (N1-H, N3-H)	Critical for target protein active-site anchoring.
H-Bond Acceptors	2 (C2=O, C4=O)	Facilitates dipole-dipole interactions.

Synthetic Logic & Methodology

The synthesis of 6-(chloromethyl)-1,3-diazinane-2,4-dione relies on the controlled chlorination of its hydroxymethyl precursor. The reaction logic utilizes thionyl chloride ( SOCl2​ ) mediated by a catalytic amount of N,N-dimethylformamide (DMF)[2].

Mechanistic Pathway

Workflow for synthesis and derivatization of 6-(chloromethyl)-1,3-diazinane-2,4-dione.

Step-by-Step Methodology: Primary Synthesis

Note: Chloromethyl derivatives are potent alkylating agents and potential respiratory irritants. Handle exclusively in a certified fume hood.

• Preparation: In a flame-dried 250 mL three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 6-(hydroxymethyl)-1,3-diazinane-2,4-dione (11.5 g, 0.08 mol)[2].

• Solvent & Catalyst: Suspend the starting material in 115 mL of anhydrous dichloromethane (DCM). Add a catalytic amount of DMF (~0.5 mL).

  • Causality: DMF is critical here; it reacts with SOCl2​ to form the highly electrophilic Vilsmeier-Haack reagent (chloromethylene-N,N-dimethyliminium chloride). This intermediate rapidly converts the primary alcohol into a superior leaving group, ensuring high regioselectivity and preventing carbocation-induced rearrangements.

• Reagent Addition: Slowly add thionyl chloride ( SOCl2​ , 17.6 mL, 0.24 mol) dropwise over 15 minutes via an addition funnel[2].

  • Causality: Dropwise addition controls the exothermic reaction and manages the rapid evolution of HCl and SO2​ gases, ensuring a safe and controlled conversion.

• Reflux: Heat the reaction mixture to reflux (~40 °C) and stir continuously for 2 hours. Monitor the reaction progress via TLC (Eluent: EtOAc/Hexane 1:1).

• Workup & Purification (Self-Validating Step): Cool the mixture to room temperature. The product will precipitate out of the non-polar DCM as the reaction completes. Collect the solid product by vacuum filtration and wash the filter cake with cold DCM to remove residual SOCl2​ .

• Drying: Dry the solid in a vacuum oven at 45 °C overnight to afford the pure product in high yield (>90%)[2].

Reactivity Profile & Derivatization

The chloromethyl group at the C6 position is primed for SN​2 nucleophilic substitution. A prominent application of this reactivity is the synthesis of pyridinium-diazinane derivatives, which are investigated as potential inhibitors of Thymidine Phosphorylase (TP).

Step-by-Step Methodology: Synthesis of Pyridinium-Diazinane Derivatives

• Reaction Setup: Dissolve 6-(chloromethyl)-1,3-diazinane-2,4-dione (5.0 g, 30.7 mmol) in 50 mL of anhydrous acetonitrile.

  • Causality: Acetonitrile is a polar aprotic solvent. It stabilizes the polar transition state of the SN​2 reaction without competing as a nucleophile, unlike protic solvents such as ethanol.

• Nucleophilic Addition: Add an excess of substituted pyridine (e.g., 3-methylpyridine, 90 mmol).

  • Causality: Excess pyridine acts as both the nucleophile and an acid scavenger, driving the displacement of the chloride ion to absolute completion.

• Heating: Reflux the mixture at 80 °C for 12 hours. The formation of the pyridinium salt is visually indicated by the gradual precipitation of the product from the acetonitrile solution.

• Isolation: Cool the mixture to 0 °C. Filter the resulting precipitate and wash sequentially with cold acetonitrile and diethyl ether to remove unreacted pyridine.

• Validation: Confirm the structure via 1H -NMR. A successful reaction is validated by the distinct downfield shift of the methylene protons (from ~4.5 ppm to >5.5 ppm) due to the adjacent positively charged pyridinium nitrogen.

Pharmacological Applications in Oncology

Thymidine Phosphorylase (TP) is an enzyme often overexpressed in solid tumors, where it plays a dual role in nucleotide metabolism and the promotion of tumor angiogenesis. Derivatives of 6-(chloromethyl)uracil and its saturated diazinane analogs act as competitive inhibitors of TP.

By occupying the active site of TP, these pyridinium-diazinane derivatives halt the enzymatic conversion of thymidine to thymine and 2-deoxy-D-ribose-1-phosphate. The downstream effect is a significant reduction in angiogenic signaling, ultimately inducing cellular apoptosis in the tumor microenvironment.

Mechanism of action for diazinane-derived thymidine phosphorylase inhibitors in oncology.

References

• ChemicalBook. (2026). 6-(Chloromethyl)uracil | 18592-13-7 - Chemical Properties, Uses, Production. Retrieved from[2]

• Sigma-Aldrich. (2026). 6-(Chloromethyl)uracil 98% 18592-13-7. Retrieved from

• EvitaChem. (2026). Buy 5-(Chloromethyl)-1,3-diazinane-2,4-dione (EVT-12478554). Retrieved from[1]

Sources

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A Comprehensive Technical Guide to 6-(Chloromethyl)-1,3-diazinane-2,4-dione: Synthesis, Properties, and Applications in Drug Development

This technical guide provides an in-depth exploration of 6-(Chloromethyl)-1,3-diazinane-2,4-dione, a pivotal heterocyclic compound in medicinal chemistry. We will delve into its precise chemical identity, including its IUPAC name and various synonyms, and present a detailed examination of its synthesis, reactivity, and analytical characterization. Furthermore, this guide will illuminate its critical role as a versatile building block in the development of novel therapeutics, most notably as a key intermediate in the synthesis of the thymidine phosphorylase inhibitor, Tipiracil. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development, offering both foundational knowledge and practical insights.

Chemical Identity and Nomenclature

The compound of interest is systematically named 6-(Chloromethyl)pyrimidine-2,4(1H,3H)-dione according to IUPAC nomenclature.[1] However, in scientific literature and commercial catalogs, it is more commonly referred to by its synonym, 6-(Chloromethyl)uracil .[2] The name "uracil" is used as the base as the core heterocyclic structure is that of uracil, a pyrimidine base found in RNA. The numbering of the pyrimidine ring dictates the position of the chloromethyl substituent at the 6-position.

Another systematic name encountered is 2,4(1H,3H)-Pyrimidinedione, 6-(chloromethyl)- .[1] For clarity and consistency, the synonym 6-(Chloromethyl)uracil will be primarily used throughout this guide.

Table 1: Chemical Identifiers for 6-(Chloromethyl)uracil

Identifier	Value
IUPAC Name	6-(Chloromethyl)pyrimidine-2,4(1H,3H)-dione
Common Synonym	6-(Chloromethyl)uracil
CAS Number	18592-13-7
Molecular Formula	C₅H₅ClN₂O₂
Molecular Weight	160.56 g/mol
InChI	1S/C5H5ClN2O2/c6-2-3-1-4(9)8-5(10)7-3/h1H,2H2,(H2,7,8,9,10)
SMILES	ClCC1=CC(=O)NC(=O)N1

Synthesis of 6-(Chloromethyl)uracil: A Comparative Analysis of Methodologies

The synthesis of 6-(chloromethyl)uracil is a critical step in its utilization for further chemical transformations. Several synthetic routes have been reported, each with its own advantages and considerations in terms of starting materials, reaction conditions, and scalability. Here, we present two prominent and validated methods.

Method 1: Chlorination of 6-(Hydroxymethyl)uracil

A straightforward and common laboratory-scale synthesis involves the chlorination of the corresponding hydroxyl precursor, 6-(hydroxymethyl)uracil. Thionyl chloride (SOCl₂) is a frequently employed chlorinating agent for this transformation.

Reaction Scheme:

Caption: Synthesis of 6-(Chloromethyl)uracil from 6-(Hydroxymethyl)uracil.

Detailed Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, suspend 6-(hydroxymethyl)uracil (1 equivalent) in a suitable solvent such as dichloromethane (CH₂Cl₂).

• Addition of Reagents: Add a catalytic amount of N,N-dimethylformamide (DMF). From the dropping funnel, add thionyl chloride (SOCl₂) (typically 2-3 equivalents) dropwise to the suspension at room temperature.

• Reaction Conditions: After the addition is complete, heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product is collected by filtration, washed with dichloromethane, and dried under vacuum to yield 6-(chloromethyl)uracil.

Causality and Mechanistic Insights:

The reaction proceeds via the formation of a chlorosulfite ester intermediate from the reaction of the primary alcohol with thionyl chloride. The presence of a catalytic amount of DMF facilitates the reaction by forming the Vilsmeier reagent, which is a more potent chlorinating agent. The subsequent nucleophilic attack by the chloride ion on the chlorosulfite ester, either through an Sₙi (internal nucleophilic substitution) or Sₙ2 mechanism, leads to the formation of the desired 6-(chloromethyl)uracil and the evolution of sulfur dioxide and hydrogen chloride gases.

Method 2: Cyclocondensation of Ethyl 4-chloroacetoacetate and S-methylisothiourea

For larger-scale industrial production, a convergent synthesis involving the cyclocondensation of readily available starting materials is often preferred. A patented process describes the reaction of ethyl 4-chloroacetoacetate with S-methylisothiourea hemisulfate, followed by acid-catalyzed hydrolysis.[2]

Reaction Scheme:

Caption: General scheme for nucleophilic substitution on 6-(Chloromethyl)uracil.

This reactivity is the cornerstone of its utility in medicinal chemistry. For example, it has been used in the synthesis of pteridine compounds with potential anticancer activity and substituted uracil pyridinium compounds as potential inhibitors of thymidine phosphorylase. [3]

Key Intermediate in the Synthesis of Tipiracil

The most significant application of 6-(chloromethyl)uracil is as a key intermediate in the synthesis of Tipiracil. Tipiracil is a component of the oral anticancer drug Lonsurf®, where it is co-administered with trifluridine. [4]Tipiracil is a potent inhibitor of thymidine phosphorylase, an enzyme that degrades trifluridine. [4][5]By inhibiting this enzyme, Tipiracil increases the bioavailability of trifluridine, enhancing its antitumor efficacy. [4] Synthesis of Tipiracil from 6-(Chloromethyl)uracil:

The synthesis of Tipiracil involves the reaction of a chlorinated derivative of 6-(chloromethyl)uracil with 2-iminopyrrolidine.

Workflow for Tipiracil Synthesis:

Caption: Synthetic workflow for Tipiracil from 6-(Chloromethyl)uracil.

This synthesis highlights the importance of 6-(chloromethyl)uracil as a starting material for the construction of complex, biologically active molecules.

Mechanism of Action of Tipiracil: Inhibition of Thymidine Phosphorylase

Tipiracil functions by competitively inhibiting the enzyme thymidine phosphorylase (TYMP) at its substrate-binding site. [6]TYMP is involved in the pyrimidine nucleoside salvage pathway and plays a role in tumor angiogenesis and growth. [4]By blocking the activity of TYMP, Tipiracil prevents the degradation of trifluridine, allowing it to be incorporated into the DNA of cancer cells, leading to DNA dysfunction and inhibition of cell proliferation. [4] Signaling Pathway Diagram:

Caption: Mechanism of action of Tipiracil in enhancing the efficacy of Trifluridine.

Analytical Characterization

To ensure the identity and purity of synthesized 6-(chloromethyl)uracil, a combination of spectroscopic techniques is employed.

Table 2: Spectroscopic Data for 6-(Chloromethyl)uracil

Technique	Expected Data
¹H NMR	Signals corresponding to the N-H protons (broad singlets), the C5-H proton (singlet), and the CH₂Cl protons (singlet).
¹³C NMR	Resonances for the two carbonyl carbons (C2 and C4), the sp² carbons of the ring (C5 and C6), and the sp³ carbon of the chloromethyl group.
IR Spectroscopy	Characteristic absorption bands for N-H stretching, C=O stretching (amide carbonyls), C=C stretching, and C-Cl stretching.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Self-Validating System for Protocols:

The successful synthesis of 6-(chloromethyl)uracil can be confirmed by comparing the analytical data obtained from the synthesized product with established reference data. For instance, the presence of the characteristic singlet for the CH₂Cl protons in the ¹H NMR spectrum and the molecular ion peak in the mass spectrum provides strong evidence for the formation of the desired product.

Conclusion

6-(Chloromethyl)-1,3-diazinane-2,4-dione, or 6-(chloromethyl)uracil, is a compound of significant interest to the scientific community, particularly in the realm of drug discovery and development. Its straightforward synthesis and the reactivity of its chloromethyl group make it a versatile building block for the creation of a wide range of uracil derivatives. Its pivotal role as a key intermediate in the synthesis of the thymidine phosphorylase inhibitor Tipiracil underscores its importance in modern cancer therapy. This guide has provided a comprehensive overview of its nomenclature, synthesis, reactivity, and applications, with the aim of equipping researchers with the necessary knowledge to effectively utilize this valuable chemical entity in their scientific endeavors.

References

• Bao, A., et al. (2021). Targeting Thymidine Phosphorylase with Tipiracil Hydrochloride Attenuates Thrombosis without Increasing Risk of Bleeding in Mice. Arteriosclerosis, Thrombosis, and Vascular Biology, 41(2), 701-715. [Link]

• American Heart Association Journals. (2020). Targeting Thymidine Phosphorylase With Tipiracil Hydrochloride Attenuates Thrombosis Without Increasing Risk of Bleeding in Mice. [Link]

• Google Patents. (2021). Process for the synthesis of 6-chloromethyluracil. EP3759082B1.

• EPA. 2,4(1H,3H)-Pyrimidinedione, 6-(chloromethyl)- - Substance Details - SRS. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Targeting Thymidine Phosphorylase with Tipiracil Hydrochloride Attenuates Thrombosis without Increasing Risk of Bleeding in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]

Reactivity and stability of 6-(Chloromethyl)-1,3-diazinane-2,4-dione

An In--Depth Technical Guide to the Reactivity and Stability of 6-(Chloromethyl)-1,3-diazinane-2,4-dione

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the chemical reactivity and stability of 6-(Chloromethyl)-1,3-diazinane-2,4-dione, a compound more commonly known in the scientific literature as 6-(chloromethyl)uracil. As a pivotal heterocyclic building block, its utility in the synthesis of novel therapeutic agents is directly linked to the behavior of its reactive chloromethyl group and the stability of its core uracil structure. This document offers field-proven insights into its handling, reaction mechanisms, and degradation pathways, supported by detailed experimental protocols. It is intended for researchers, chemists, and drug development professionals who utilize this versatile intermediate in their synthetic endeavors.

Introduction and Physicochemical Profile

6-(Chloromethyl)-1,3-diazinane-2,4-dione (6-(chloromethyl)uracil) is a substituted pyrimidine that serves as a cornerstone for the synthesis of a wide array of biologically active compounds. The strategic placement of a chloromethyl group on the uracil scaffold creates a highly valuable intermediate. The uracil moiety provides a scaffold for mimicking natural nucleobases, while the C6-chloromethyl group acts as a reactive electrophilic handle for introducing diverse functionalities through nucleophilic substitution.

This dual functionality has established 6-(chloromethyl)uracil as a key precursor in the development of potential anticancer, antiviral, and enzyme-inhibiting agents.[1][2][3] Its effective use, however, is contingent upon a thorough understanding of its stability under various conditions and the predictability of its reactive nature. This guide elucidates these critical aspects to empower scientists in their research and development activities.

Core Physicochemical Properties

A summary of the fundamental properties of 6-(chloromethyl)uracil is presented below for quick reference.

Property	Value	Reference(s)
Chemical Name	6-(Chloromethyl)-1,3-diazinane-2,4-dione	[4][5]
Synonyms	6-(Chloromethyl)uracil, 6-(Chloromethyl)-2,4(1H,3H)-pyrimidinedione	[4]
CAS Number	18592-13-7	[1][5]
Molecular Formula	C₅H₅ClN₂O₂	[5][6]
Molecular Weight	160.56 g/mol	[5][6]
Appearance	White to off-white solid	[4]
Melting Point	248-257 °C (with decomposition)	[1][4][5]
Solubility	Slightly soluble in water	[4]

Chemical Stability Profile

The integrity of 6-(chloromethyl)uracil during storage and handling is paramount for reproducible synthetic outcomes. While generally stable under standard conditions, its reactivity can be influenced by environmental factors.[6]

Storage and Handling Recommendations

To maintain its purity and prevent degradation, 6-(chloromethyl)uracil should be stored in a tightly sealed container in a cool, dry, and well-ventilated environment.[4] Storage at refrigerated temperatures (2-8°C) is also recommended to minimize potential degradation over long periods.[4] It is crucial to protect the compound from moisture, direct sunlight, and incompatible substances, particularly strong oxidizing agents, which can compromise the integrity of the molecule.[4][6]

Stability Under Stress Conditions

• Hydrolytic Stability: The C-Cl bond in the chloromethyl group is susceptible to hydrolysis, which would yield the corresponding 6-(hydroxymethyl)uracil. This process is expected to be pH-dependent, with accelerated rates under basic conditions due to the presence of hydroxide ions, a potent nucleophile. Under neutral and acidic conditions, the rate of hydrolysis is generally slower.

• Thermal Stability: The compound decomposes at its melting point of approximately 257°C.[1][5] This indicates good thermal stability at typical laboratory and storage temperatures. However, prolonged exposure to high heat should be avoided.

• Compatibility: The primary incompatibility is with strong oxidizing agents.[6] Such reagents can potentially react with the uracil ring or the chloromethyl group, leading to unwanted byproducts.

Reactivity and Mechanistic Insights

The synthetic utility of 6-(chloromethyl)uracil stems from two primary reactive sites: the electrophilic carbon of the chloromethyl group and the C5 position of the pyrimidine ring.

Nucleophilic Substitution at the C6-Chloromethyl Group

The most significant and widely exploited reaction pathway for 6-(chloromethyl)uracil is the nucleophilic substitution at the methylene carbon attached to the ring. The chlorine atom is a good leaving group, making this primary alkyl halide an excellent substrate for SN2 reactions.[7] This allows for the straightforward introduction of a vast range of functional groups.

Common nucleophiles include:

• Amines: To form 6-(aminomethyl)uracil derivatives, as seen in the synthesis of anilinouracils.[3]

• Thiols: To generate 6-(thiomethyl)uracil analogs.

• Alcohols/Phenols: To produce 6-(alkoxymethyl) or 6-(phenoxymethyl)uracils.

• Azides: To create 6-(azidomethyl)uracil, a precursor for "click" chemistry or reduction to the primary amine.

The reaction is typically performed in a polar aprotic solvent, such as DMF or DMSO, often in the presence of a non-nucleophilic base (e.g., K₂CO₃, DIPEA) to neutralize the HCl generated during the reaction.

Caption: General workflow for a typical SN2 reaction.

Caption: Proposed SN2 mechanism at the chloromethyl group.

Electrophilic Substitution at the Uracil Ring

The C5 position of the uracil ring is electron-rich and susceptible to electrophilic attack, a common feature of uracil and its derivatives.[8] This allows for further functionalization of the heterocyclic core. For instance, 6-(chloromethyl)uracil can be chlorinated or brominated at the C5 position.[1][9]

Caption: Electrophilic bromination at the C5 position.

Key Experimental Protocols

The following protocols are provided as validated starting points for the synthesis and analysis of 6-(chloromethyl)uracil.

Protocol 1: Synthesis of 6-(Chloromethyl)uracil from 6-(Hydroxymethyl)uracil[5]

• Objective: To convert the hydroxyl group of 6-(hydroxymethyl)uracil to a chloride.

• Materials:

  • 6-(hydroxymethyl)uracil

  • Thionyl chloride (SOCl₂)

  • Dichloromethane (DCM)

  • N,N-Dimethylformamide (DMF, catalytic amount)

  • Three-necked round-bottom flask, condenser, magnetic stirrer

• Procedure:

  • To a 250 mL three-necked flask, add 6-(hydroxymethyl)uracil (11.5 g, 0.081 mol).

  • Add 115 mL of dichloromethane, followed by thionyl chloride (17.6 mL, 0.24 mol).

  • Add a catalytic amount (e.g., 2-3 drops) of N,N-dimethylformamide.

  • Heat the reaction mixture to reflux (approx. 40°C) and stir for 2 hours.

  • Monitor the reaction by TLC (e.g., using 10% Methanol in DCM) until the starting material is consumed.

  • Cool the mixture to room temperature.

  • Collect the resulting solid product by vacuum filtration.

  • Wash the solid with cold dichloromethane to remove any residual reagents.

  • Dry the product under vacuum to yield 6-(chloromethyl)uracil as a white solid.

Protocol 2: General Procedure for Nucleophilic Substitution with an Amine[3]

• Objective: To synthesize a 6-(aminomethyl)uracil derivative.

• Materials:

  • 6-(chloromethyl)uracil

  • Primary or secondary amine (1.1 equivalents)

  • Potassium carbonate (K₂CO₃, 2.0 equivalents)

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • In a round-bottom flask, dissolve 6-(chloromethyl)uracil (1.0 eq) in anhydrous DMF.

  • Add the desired amine (1.1 eq) to the solution.

  • Add potassium carbonate (2.0 eq) to the mixture.

  • Stir the reaction mixture at 60°C for 4-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture to room temperature and pour it into ice water.

  • Collect the precipitated solid by filtration or extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

Protocol 3: HPLC-Based Assessment of Hydrolytic Stability

• Objective: To quantify the rate of hydrolysis of 6-(chloromethyl)uracil at different pH values.

• Materials:

  • 6-(chloromethyl)uracil

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • pH buffers (e.g., pH 4.0 acetate, pH 7.0 phosphate, pH 9.0 borate)

  • HPLC system with a C18 column and UV detector

• Procedure:

  • Stock Solution: Prepare a 1 mg/mL stock solution of 6-(chloromethyl)uracil in acetonitrile.

  • Working Solutions: In separate vials, add an aliquot of the stock solution to each pH buffer to achieve a final concentration of ~50 µg/mL.

  • Incubation: Place the vials in a constant temperature bath (e.g., 37°C).

  • Time-Point Analysis: At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • HPLC Analysis: Inject the samples onto the HPLC system.

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: Isocratic or gradient elution with water and acetonitrile.

    • Detection: UV at 260 nm.

  • Data Analysis: Quantify the peak area of the 6-(chloromethyl)uracil peak at each time point. Plot the natural log of the peak area versus time. The degradation rate constant (k) can be determined from the slope of the line.

Conclusion

6-(Chloromethyl)-1,3-diazinane-2,4-dione is a robust and versatile chemical intermediate whose value in medicinal chemistry is well-established. Its stability under standard storage conditions is good, provided that moisture and incompatible reagents like strong oxidizers are avoided. The compound's primary reactivity is centered on the chloromethyl group, which readily undergoes SN2 reactions with a wide variety of nucleophiles, providing a reliable and efficient method for constructing diverse molecular libraries. A secondary reaction site at the C5 position of the uracil ring allows for further electrophilic modifications. By understanding these principles of stability and reactivity, and by employing validated protocols, researchers can effectively harness the synthetic potential of this important building block.

References

• 6-(Chloromethyl)uracil - SAFETY DATA SHEET. [URL: https://www.thermofisher.
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• Synthesis and Biological Activity of 6-Substituted Pyrimidine-2,4- Dionesderivatives - Medwin Publishers. [URL: https://medwinpublishers.

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A Senior Application Scientist's Guide to the Therapeutic Potential of 6-(Chloromethyl)uracil Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrimidine scaffold, and specifically uracil, represents one of the most prolific and versatile frameworks in medicinal chemistry.[1] Its inherent biological relevance as a nucleobase provides a unique starting point for the rational design of therapeutic agents that can interact with a multitude of physiological and pathological pathways. Among the vast library of uracil-based synthons, 6-(chloromethyl)uracil stands out as a particularly valuable intermediate. The reactive chloromethyl group at the C6 position serves as a highly efficient electrophilic handle, enabling the synthesis of a diverse array of derivatives through straightforward nucleophilic substitution. This guide provides an in-depth exploration of the synthesis, mechanisms of action, and therapeutic applications of 6-(chloromethyl)uracil derivatives, focusing on their potential as anticancer, antiviral, and antibacterial agents. We will delve into the causality behind experimental design, present validated protocols, and summarize key structure-activity relationships to empower researchers in the field of drug discovery.

The Pivotal Intermediate: Synthesis and Reactivity of 6-(Chloromethyl)uracil

The utility of any derivative library is fundamentally tied to the accessibility and reliability of the synthesis of its core intermediate. 6-(chloromethyl)uracil is a key intermediate in the synthesis of numerous therapeutic agents, including the thymidine phosphorylase inhibitor, tipiracil, which is used in combination with trifluridine for treating metastatic colorectal cancer.[2]

A Validated Synthetic Pathway

While several methods exist, an industrially relevant and robust process involves a two-step synthesis starting from ethyl 4-chloroacetoacetate and S-methylisothiourea hemisulfate.[2] The causality behind this choice of reagents lies in their ability to undergo a cyclocondensation reaction to form the pyrimidine ring system efficiently.

The process can be summarized as follows:

• Step A: Cyclization. Ethyl 4-chloroacetoacetate reacts with S-methylisothiourea hemisulfate in the presence of an inorganic base (e.g., sodium carbonate).[2] This reaction forms the novel intermediate 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one. The base is crucial for deprotonating the thiourea, enabling its nucleophilic attack on the ketoester.

• Step B: Acid-Mediated Dehydration and Hydrolysis. The isolated intermediate is then treated with aqueous sulfuric acid.[2] This step serves a dual purpose: it facilitates the dehydration of the C6-hydroxy group and the hydrolysis of the 2-(methylthio) group, yielding the final 6-chloromethyluracil product.[2]

Diagram: Synthesis of 6-(chloromethyl)uracil.

Chemical Reactivity: The Key to Diversity

The synthetic power of 6-(chloromethyl)uracil lies in the reactivity of the C6-chloromethyl group. This benzylic-like chloride is an excellent leaving group, making the adjacent carbon a prime target for nucleophilic attack. This allows for the introduction of a wide variety of functional groups containing nitrogen, sulfur, or oxygen nucleophiles, leading to the generation of extensive compound libraries for screening.

Therapeutic Applications: From Cancer to Infectious Disease

The derivatization of the 6-(chloromethyl)uracil core has yielded compounds with significant activity across multiple therapeutic areas.

Anticancer Applications

The fight against cancer is a primary area where uracil derivatives have shown immense promise.[1] The mechanisms are diverse, targeting key enzymes and pathways involved in cancer progression.

• Thymidine Phosphorylase (TP) Inhibition: 6-(chloromethyl)uracil is a precursor for synthesizing potent inhibitors of thymidine phosphorylase. TP is an enzyme that is often overexpressed in solid tumors and is involved in the catabolism of pyrimidine nucleosides. By inhibiting TP, these derivatives can prevent the degradation of other chemotherapeutic agents, such as trifluridine, enhancing their efficacy.[2]

• Kinase Inhibition: The cell cycle is tightly regulated by cyclin-dependent kinases (CDKs), and their dysregulation is a hallmark of cancer. Certain uracil derivatives have been shown to function as CDK inhibitors. By binding to the ATP-binding site of kinases like CDK2, these compounds can halt the cell cycle, preventing proliferation and inducing apoptosis in cancer cells.[3]

• Epigenetic Modulation via UHRF1 Targeting: A novel and exciting application is the targeting of UHRF1 (Ubiquitin-like with PHD and RING Finger domains 1), an oncogene critical for maintaining DNA methylation patterns.[4] Specific uracil derivatives have been identified that bind to the Set-and-Ring (SRA) domain of UHRF1, disrupting its interaction with hemimethylated DNA. This can lead to global DNA demethylation and the re-expression of tumor suppressor genes, offering a unique epigenetic therapeutic strategy.[4]

Diagram: Anticancer mechanisms of uracil derivatives.

Antiviral Activity

Uracil derivatives have a long history as antiviral agents.[1] The structural similarity to endogenous nucleosides allows them to interfere with viral replication machinery.

• Non-Nucleoside Reverse Transcriptase Inhibition (NNRTI): A significant number of uracil derivatives are potent non-nucleoside inhibitors of HIV-1 reverse transcriptase.[5][6] Unlike nucleoside analogs, which compete with natural substrates, NNRTIs bind to an allosteric pocket on the enzyme. This binding induces a conformational change that inactivates the enzyme, halting the conversion of viral RNA to DNA, a critical step in the HIV life cycle.[6]

• Broad-Spectrum Antiviral Potential: Research has demonstrated the activity of uracil derivatives against a range of other viruses, including Herpes Simplex Virus (HSV-1) and SARS-CoV-2.[5][7][8] The mechanism often involves the inhibition of viral polymerases, which are essential for replicating the viral genome.[7]

Antibacterial Activity

With the rise of antimicrobial resistance, novel antibacterial agents are urgently needed. Uracil derivatives represent a promising class of compounds.[9][10]

• Inhibition of DNA Replication: The uracil core is believed to interfere with bacterial chromosome replication, a fundamental process for bacterial survival and proliferation.[9][10]

• Structure-Dependent Spectrum of Activity: The antibacterial efficacy and spectrum are highly dependent on the nature of the substituents. Studies have shown that derivatives with small, polar functional groups tend to exhibit enhanced activity against Gram-negative bacteria, while those with moderately polar substituents are more effective against Gram-positive bacteria.[11] This highlights the importance of rational design in tuning the antibacterial profile.

Structure-Activity Relationship (SAR) Insights

The development of effective drugs from the 6-(chloromethyl)uracil scaffold is guided by understanding how structural modifications impact biological activity. The table below summarizes key SAR findings from the literature.

Position of Substitution	Type of Substituent	Resulting Biological Activity	Rationale / Causality
C6 (from -CH₂Cl)	Large, hydrophobic arylthio or arylamino groups	Potent anti-HIV-1 (NNRTI) activity.[5][12]	These groups effectively occupy the allosteric hydrophobic pocket of the reverse transcriptase enzyme.
N1 / N3	Bulky, aromatic groups (e.g., benzyl)	Enhanced anti-HIV and anti-inflammatory activity.[6][13]	Increases lipophilicity, potentially improving cell membrane permeability and interaction with hydrophobic binding sites.
C5	Small alkyl groups (ethyl, propyl)	Increased antibacterial activity.[14]	Modulates the electronic properties and steric profile of the pyrimidine ring, influencing target engagement.
C6 (from -CH₂Cl)	Piperazine derivatives	Potent broad-spectrum antibacterial activity.[14]	The basic nitrogen of the piperazine ring can form key hydrogen bonds or salt bridges with bacterial enzyme targets.

Field-Proven Experimental Protocols

To translate theory into practice, this section provides validated, step-by-step methodologies for the synthesis and evaluation of 6-(chloromethyl)uracil derivatives.

Protocol: Synthesis of a 6-(Arylthiomethyl)uracil Derivative

This protocol describes a general method for the nucleophilic substitution of the chlorine atom with a thiophenol, a common strategy for creating antiviral and anticancer candidates.[12]

Objective: To synthesize a representative 6-(substituted methyl)uracil derivative for biological screening.

Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of the desired thiophenol in a suitable polar aprotic solvent (e.g., DMF or acetonitrile).

• Base Addition: Add 1.1 equivalents of a non-nucleophilic base (e.g., potassium carbonate or sodium hydride) to the solution. Stir at room temperature for 15-20 minutes to generate the thiophenolate anion in situ. The choice of a non-nucleophilic base is critical to prevent side reactions with the solvent or starting materials.

• Addition of Uracil Intermediate: Add 1.05 equivalents of 6-(chloromethyl)uracil to the reaction mixture.

• Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. This will precipitate the product and dissolve the inorganic salts.

• Purification: Collect the crude product by vacuum filtration. Wash the solid with water and then a cold, non-polar solvent like diethyl ether to remove non-polar impurities. Recrystallize the product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 6-(arylthiomethyl)uracil derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Diagram: Workflow for derivative synthesis.

Protocol: In Vitro Cytotoxicity Evaluation using MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic (anticancer) potential of newly synthesized compounds.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a cancer cell line (e.g., MCF7 breast cancer cells).

Methodology:

• Cell Seeding: Seed MCF7 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1 to 100 µM).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells with medium-only (negative control) and a known cytotoxic drug (positive control).

• Incubation: Incubate the plate for 48-72 hours at 37 °C and 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well. Incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and use a non-linear regression analysis to determine the IC₅₀ value.

Conclusion and Future Outlook

6-(chloromethyl)uracil is a powerhouse intermediate in medicinal chemistry, providing a reliable and versatile platform for the development of novel therapeutic agents. The derivatives synthesized from this core have demonstrated significant potential in oncology, virology, and bacteriology. The future of this field lies in the continued rational design of new derivatives with improved potency, selectivity, and pharmacokinetic profiles. Emerging areas, such as the targeting of epigenetic regulators like UHRF1, open up entirely new avenues for therapeutic intervention.[4] As our understanding of disease biology deepens, the strategic modification of the 6-(chloromethyl)uracil scaffold will undoubtedly continue to yield next-generation therapeutics for some of the world's most challenging diseases.

References

• Goglio, P. (2020). Process for the synthesis of 6-chloromethyluracil. Google Patents.

• Roy, M. K., Franco, C., & Karan, S. K. (2023). Exploring uracil derivatives: synthesis, crystal structure insights, and antibacterial activity. CrystEngComm. Available at: [Link]

• Meshcheryakova, E., Kataev, V., Galimova, E., & Khaliullin, F. (2021). Innovative antimicrobial substances based on uracil S-derivatives. PubMed. Available at: [Link]

• Meshcheryakova, E., et al. (2021). Innovative antimicrobial substances based on uracil S‐derivatives. Chemical Biology & Drug Design. Available at: [Link]

• Wang, Z., et al. (2019). Preparation method of 6-chloro-3-methyl uracil. Google Patents.

• Nakamura, H., et al. (2003). Structure and activity relationships of novel uracil derivatives as topical anti-inflammatory agents. PubMed. Available at: [Link]

• 6-(Chloromethyl)uracil CAS NO: 18592-13-7 - HSP Pharma. HSP Pharma. Available at: [Link]

• Nassar, I. F., et al. (2021). Novel uracil derivatives depicted potential anticancer agents: In Vitro, molecular docking, and ADME study. Arabian Journal of Chemistry. Available at: [Link]

• Tsiotra, P. C., et al. (2022). Discovery and Characterization of Uracil Derivatives Targeting the Set-and-Ring Domain of UHRF1. ACS Omega. Available at: [Link]

• El-Emam, A. A., et al. (2004). Synthesis of Certain 6-(Arylthio)uracils and Related Derivatives as Potential Antiviral Agents. Bulletin of the Korean Chemical Society. Available at: [Link]

• Synthesis of Uracil Derivatives and Some of Their Reactions. (2010). International Journal of ChemTech Research. Available at: [Link]

• Al-Deeb, O. A., El-Brollosy, N. R., & El-Emam, A. A. (2011). Synthesis and Antimicrobial Activity of Some Novel 5-Alkyl-6-Substituted Uracils and Related Derivatives. Molecules. Available at: [Link]

• Novikov, M. S., & Geisman, N. S. (2013). Methods of Synthesis of 6-Substituted Uracil Derivatives - The Structural Base of Antiviral Agents. ResearchGate. Available at: [Link]

• Abdel-Sattar, A. A. M., et al. (2023). and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances. Available at: [Link]

• S, S., & S, N. (2020). Therapeutic potential of uracil and its derivatives in countering pathogenic and physiological disorders. PubMed. Available at: [Link]

• Marinova, P., et al. (2023). Antimicrobial activities of different uracil derivatives and the complexes. ResearchGate. Available at: [Link]

• Grabovskiy, S. A., et al. (2021). In vitro proliferative activity of 6-substituted uracil derivatives. Journal of Pharmacy & Pharmacognosy Research. Available at: [Link]

• Shchekotikhin, A. E., et al. (2022). New Derivatives of 5-Substituted Uracils: Potential Agents with a Wide Spectrum of Biological Activity. Molecules. Available at: [Link]

• El-Damasy, D. A., et al. (2023). Discovery of New Uracil and Thiouracil Derivatives as Potential HDAC Inhibitors. Pharmaceuticals. Available at: [Link]

• Yarovaya, O. I., et al. (2022). Antiviral Activity of N1,N3-Disubstituted Uracil Derivatives against SARS-CoV-2 Variants of Concern. Viruses. Available at: [Link]

• Serpi, M., et al. (2023). Synthesis of 4'-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents. Pharmaceuticals. Available at: [Link]

• Effect of N'-Benzyl Substituted Uracil and the Analogues on HIV-1 Inhibition. (2020). Research Journal of Pharmacy and Technology. Available at: [Link]

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Introduction: The Critical Role of 6-(Chloromethyl)uracil in Modern Therapeutics

An In-Depth Technical Guide to the Synthetic Routes for 6-(Chloromethyl)uracil

6-(Chloromethyl)uracil is a pivotal heterocyclic building block in medicinal chemistry and drug development. Its significance is most notably highlighted by its role as a key intermediate in the synthesis of Tipiracil. Tipiracil is a potent inhibitor of thymidine phosphorylase, an enzyme involved in the degradation of certain chemotherapeutic agents. When co-administered with the antineoplastic drug trifluridine, Tipiracil prevents its rapid metabolism, thereby enhancing its bioavailability and antitumor efficacy. This combination therapy is a cornerstone in the treatment of metastatic colorectal cancer.

The synthetic accessibility and purity of 6-(chloromethyl)uracil are, therefore, of paramount importance for the pharmaceutical industry. However, its preparation is not without challenges, often involving harsh reaction conditions, the formation of impurities, and difficulties in purification. This guide provides an in-depth review of the primary synthetic routes to 6-(chloromethyl)uracil, offering field-proven insights into the causality behind experimental choices, detailed protocols, and a comparative analysis to aid researchers and process chemists in selecting the most suitable method for their needs.

Overview of Primary Synthetic Strategies

The synthesis of 6-(chloromethyl)uracil can be broadly categorized into two main strategies: the construction of the pyrimidine ring from acyclic precursors and the modification of a pre-existing uracil or pyrimidine scaffold. The choice of strategy is often dictated by factors such as the availability of starting materials, desired purity, and scalability.

Caption: High-level overview of the main synthetic approaches to 6-(chloromethyl)uracil.

Route 1: Cyclocondensation of Ethyl 4-chloroacetoacetate

This is the most widely documented and industrially relevant approach, involving the reaction of ethyl 4-chloroacetoacetate with a urea or urea-like synthon. The success of this route hinges critically on the choice of the condensing partner and the reaction conditions.

Two-Step Synthesis via an S-Methylisothiourea Intermediate

This modern, refined approach addresses many of the purity issues associated with older, one-pot methods. It proceeds through the formation and isolation of a stable intermediate, which allows for greater control over the reaction and removal of inorganic byproducts before the final hydrolysis step.

Causality Behind Experimental Choices: The decision to use S-methylisothiourea instead of urea is strategic. S-methylisothiourea is more nucleophilic, allowing the initial condensation to occur under milder conditions. The two-step process, involving the isolation of the 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one intermediate, is crucial. Isolating this intermediate enables the removal of inorganic salts, which would otherwise interfere with the subsequent hydrolysis, leading to variable reaction rates and poor control over the release of methyl mercaptan, a toxic gas.

Caption: Workflow for the two-step synthesis of 6-(chloromethyl)uracil.

Detailed Experimental Protocol (Adapted from EP3759082B1)

Step A: Synthesis of 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one

• Reaction Setup: To a stirred solution of sodium carbonate (1.1 eq) in water, add S-methylisothiourea hemisulfate (1.0 eq) at a temperature between -10°C and 10°C.

• Reagent Addition: Slowly add ethyl 4-chloroacetoacetate (1.05 eq) to the reaction mixture, maintaining the temperature below 10°C.

• Reaction: Stir the mixture at 0-5°C for several hours until reaction completion is confirmed by a suitable analytical method (e.g., HPLC, UPLC-MS).

• Isolation: Filter the resulting solid precipitate. Wash the solid with cold water to remove inorganic salts.

• Drying: Dry the isolated white solid under vacuum to yield the intermediate, 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one.

Step B: Hydrolysis to 6-(Chloromethyl)uracil

• Reaction Setup: Suspend the intermediate from Step A (1.0 eq) in an aqueous solution of 5% sulfuric acid.

• Reaction: Stir the mixture at room temperature (approx. 25°C) for 1 hour. During this time, the intermediate converts to 6-(chloromethyl)-2-(methylthio)pyrimidin-4(1H)-one.

• Hydrolysis: Heat the reaction mixture to 80°C for approximately 30 minutes to effect hydrolysis and removal of the methylthio group.

• Crystallization: Cool the mixture to 5°C and stir for 1 hour to promote crystallization of the product.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum at 50°C to obtain 6-chloromethyluracil as a white solid.

Quantitative Data Summary

Step	Reactants	Key Conditions	Yield	Purity	Source
A	Ethyl 4-chloroacetoacetate, S-methylisothiourea	Na₂CO₃, 0-5°C	~80%	>95%
B	Intermediate from Step A	5% aq. H₂SO₄, 80°C	~60-70%	>98%

Direct Condensation with Urea

Older

The Architecture of Pyrimidine Intermediates: A Technical Guide to the Discovery and Synthesis of 6-(Chloromethyl)uracil

Executive Summary & Historical Context

The foundational discovery of uracil by Emil Fischer in 1885[1] laid the groundwork for over a century of pyrimidine chemistry. However, it wasn't until the late 20th and early 21st centuries that highly functionalized uracil derivatives became critical for modern pharmacology. Among these, 6-(chloromethyl)uracil (CAS 18592-13-7) emerged as a linchpin intermediate.

As a Senior Application Scientist, I often emphasize to process chemists that the value of an intermediate lies in its downstream potential. 6-(chloromethyl)uracil is the primary precursor for Tipiracil , a potent thymidine phosphorylase (TP) inhibitor[2]. When co-administered with the cytotoxic nucleoside analog Trifluridine (marketed as Lonsurf), Tipiracil prevents the rapid enzymatic degradation of Trifluridine, thereby extending overall survival in patients with refractory metastatic colorectal cancer[5].

Fig 1: Role of 6-(chloromethyl)uracil in synthesizing Tipiracil for TP inhibition.

Mechanistic Insights: The Evolution of Synthesis

The Causality of Early Failures

Historically, the synthesis of 6-(chloromethyl)uracil relied on the direct condensation of ethyl 4-chloroacetoacetate with urea. The fundamental flaw in this approach is chemical causality: urea is a notoriously poor nucleophile . To force the cyclization, early protocols utilized polyphosphoric acid (PPA) as an undiluted solvent at extremely high temperatures. This brute-force thermodynamic approach led to extensive tarry byproducts, yielding a "brown powder" indicative of thermal degradation, which is entirely unsuitable for high-purity pharmaceutical manufacturing[2].

The Modern Isothiourea Paradigm

To solve the nucleophilicity bottleneck, process chemists replaced urea with S-methylisothiourea hemisulfate . The electron-donating methylthio group significantly enhances the nucleophilicity of the nitrogen atoms. This mechanistic shift allows the initial condensation with ethyl 4-chloroacetoacetate to proceed under mild, basic conditions (-10°C to 10°C). The reaction traps a stable intermediate—6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one. Subsequent treatment with aqueous sulfuric acid drives the elimination of the hydroxyl group and hydrolysis of the methylthio ether, yielding highly pure 6-(chloromethyl)uracil as a white crystalline solid[2].

Fig 2: Modern scalable synthetic workflow for 6-(chloromethyl)uracil.

Data Presentation: Synthetic Route Comparison

To optimize process chemistry, one must weigh yield against scalability and purity. The table below summarizes the quantitative and qualitative data across different synthetic generations.

Synthetic Route	Reagents	Reaction Conditions	Yield	Purity / Physical State	Industrial Scalability
First-Gen Condensation	Ethyl 4-chloroacetoacetate + Urea	PPA, >100°C	~40-50%	Low ("Brown powder")	Poor (Harsh conditions)
Microwave-Assisted	Ethyl 4-chloroacetoacetate + Urea	Microwave irradiation	~60-70%	Moderate	Non-viable (Microwave limits)
Isothiourea Route	Ethyl 4-chloroacetoacetate + S-methylisothiourea	Base (-10°C), then aq. H₂SO₄	>85%	High (White crystalline)	Excellent (Mild conditions)
Direct Halogenation	6-(hydroxymethyl)uracil + SOCl₂	DCM, DMF (cat.), Reflux	90.8%	High (White crystalline)	Excellent (Standard setup)

Self-Validating Experimental Protocols

Trust in a chemical protocol requires internal validation points. Below are two highly reliable, step-by-step methodologies for synthesizing 6-(chloromethyl)uracil.

Protocol A: The Thionyl Chloride Halogenation Method

This method utilizes a Vilsmeier-Haack-type intermediate generated by DMF and SOCl₂, ensuring regiospecific chlorination of the primary alcohol without disturbing the pyrimidine dione core[3].

• Setup: Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, reflux condenser, and a drying tube (to manage HCl/SO₂ off-gassing).

• Reagent Charging: Add 6-(hydroxymethyl)uracil (11.5 g, 0.081 mol) to the flask. Suspend the solid in 115 mL of anhydrous dichloromethane (DCM).

• Catalyst & Reactant Addition: Introduce a catalytic amount of N,N-dimethylformamide (DMF) (approx. 0.5 mL). Slowly add thionyl chloride (17.6 mL, 0.24 mol) dropwise via an addition funnel to control the initial exothermic gas evolution.

• Reflux: Heat the reaction mixture to reflux temperature (~40°C) and stir continuously for 2 hours. Validation point: The suspension will change character as the highly insoluble starting material converts to the product.

• Isolation: Cool the mixture to room temperature. Collect the precipitated solid by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold DCM to remove residual SOCl₂ and DMF. Dry under a vacuum to afford 6-(chloromethyl)uracil (11.8 g, 90.8% yield)[3].

Protocol B: The Modern Isothiourea Condensation Method

This is the preferred route for avoiding functionalized uracil starting materials, building the ring from scratch[2].

• Condensation: In a jacketed reactor cooled to between -10°C and 10°C, dissolve S-methylisothiourea hemisulfate in water. Add an inorganic base (e.g., NaOH) to liberate the free base.

• Cyclization: Slowly add ethyl 4-chloroacetoacetate. Maintain the temperature strictly below 10°C to prevent premature degradation. Stir until the intermediate 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one precipitates.

• Intermediate Isolation: Filter the intermediate and wash with cold water. Validation point: Isolating this intermediate prevents the formation of tarry byproducts seen in direct urea condensation.

• Hydrolysis: Resuspend the intermediate in aqueous sulfuric acid (typically 2M). Heat the mixture to drive the hydrolysis of the methylthio group and the elimination of the hydroxyl group.

• Final Isolation: Cool the acidic mixture to induce crystallization. Filter, wash with water until the filtrate is pH neutral, and dry to obtain pure 6-(chloromethyl)uracil.

Note: 6-(Chloromethyl)uracil can be further chlorinated with sulfuryl chloride in acetic acid to yield 5-chloro-6-(chloromethyl)uracil, the direct precursor to Tipiracil[4].

References

• Google Patents. "Process for the synthesis of 6-chloromethyluracil (EP3759082B1)".

• AACR. "FDA Approves a Combination Chemotherapy for Advanced Colorectal Cancer". American Association for Cancer Research. [Link]

Protocols & Analytical Methods

One-pot synthesis of fused uracil derivatives from 6-chloro-1-methyluracil

Application Note: One-Pot Synthesis of Fused Uracil Derivatives from 6-Chloro-1-methyluracil

Introduction & Rationale

Uracil derivatives, particularly fused pyrimidines, are critical scaffolds in modern drug discovery. They exhibit a wide spectrum of biological activities, functioning as DNA binding agents, dihydrofolate reductase (DHFR) inhibitors, and potent anticancer therapeutics[1]. The development of efficient, high-yield synthetic routes for these compounds is a priority for medicinal chemists and drug development professionals.

Among the available precursors, 6-chloro-1-methyluracil stands out due to its exceptional reactivity. The electron-deficient nature of the pyrimidine ring, exacerbated by the electron-withdrawing carbonyl groups, makes the C-6 position highly susceptible to nucleophilic aromatic substitution[2]. This application note details a robust, self-validating protocol for the synthesis of pyrazolo[3,4-d]pyrimidines via a sequential hydrazinolysis, condensation, and one-pot oxidative cyclization workflow.

Mechanistic Insights: The Chemistry of the Workflow

Designing a successful synthesis requires understanding the causality behind each transformation:

• Hydrazinolysis : The reaction of 6-chloro-1-methyluracil with hydrazine hydrate proceeds smoothly at room temperature. The high nucleophilicity of hydrazine combined with the excellent leaving group ability of the C-6 chlorine eliminates the need for harsh heating, preserving the integrity of the pyrimidine ring[1].

• Schiff Base Condensation : The resulting 6-hydrazinyl-1-methyluracil contains a primary amine that readily condenses with aromatic aldehydes in ethanol to form stable hydrazone intermediates[3].

• One-Pot Oxidative Cyclization : The defining step of this protocol is the treatment of the hydrazone with thionyl chloride (SOCl₂). SOCl₂ acts as a dual dehydrating and oxidizing agent. Mechanistically, it is proposed that the reaction proceeds via the formation of a 5-chlorosulfinyl intermediate. This highly reactive species rapidly loses sulfur monoxide (SO) and hydrogen chloride (HCl) to drive intramolecular ring closure, yielding the fused pyrazolo[3,4-d]pyrimidine architecture in just 5-7 minutes[4].

Quantitative Data Presentation

The following table summarizes the expected yields and melting points for the intermediate hydrazones and the final fused uracil derivatives, providing benchmarks for quality control[1],[3].

Compound Code	Chemical Stage	R-Group (Aldehyde)	Yield (%)	Melting Point (°C)
4a	Hydrazone Intermediate	Phenyl (Benzaldehyde)	81	276 - 277
4b	Hydrazone Intermediate	4-Methoxyphenyl	94	266 - 268
4e	Hydrazone Intermediate	4-Chlorophenyl	92	273 - 275
5a	Fused Pyrazolo[3,4-d]pyrimidine	Phenyl	69	212 - 214

Experimental Protocols

Self-Validating System: All steps include in-process controls to ensure trustworthiness and reproducibility.

Phase 1: Synthesis of Hydrazone Intermediates (Compounds 4a-f)

• Preparation : In a 50 mL round-bottom flask, suspend 6-hydrazinyl-1-methyluracil (0.4 g, 2.5 mmol) in 25 mL of absolute ethanol[3].

• Addition : Add the appropriate aromatic aldehyde (2.5 mmol) dropwise to the suspension.

• Reaction : Stir the mixture at room temperature for 1.5 to 2 hours.

  • Causality: Room temperature is sufficient for Schiff base formation; avoiding heat prevents the formation of unwanted side products.

  • Validation Check: Monitor the reaction via TLC using a Chloroform:Methanol (9:1) solvent system[3]. The reaction is complete when the starting material spot disappears.

• Isolation : Filter the formed precipitate under vacuum. Wash the filter cake with cold ethanol to remove unreacted aldehyde.

• Purification : Recrystallize the product from a DMF/Ethanol (2:1) mixture to yield pure yellow crystals[3].

Phase 2: One-Pot Oxidative Cyclization (Compounds 5a-f)

• Preparation : In a dry 25 mL round-bottom flask, add the synthesized hydrazone (1.2 mmol)[1].

• Cyclization : Add an excess of thionyl chloride (2 mL). Equip the flask with a reflux condenser and a drying tube to exclude moisture.

• Reflux : Heat the mixture under reflux for exactly 5 to 7 minutes.

  • Causality: Thionyl chloride serves as both the solvent and the reagent, ensuring a high collision frequency for rapid cyclization. Exceeding 7 minutes may lead to decomposition[4].

• Concentration : Immediately evaporate the excess thionyl chloride under reduced pressure.

• Neutralization : Add an adequate amount of aqueous ammonia solution to the residue.

  • Causality: Ammonia neutralizes the highly acidic environment (residual HCl and SOCl₂ byproducts), precipitating the free base of the pyrazolo[3,4-d]pyrimidine and preventing acid-catalyzed degradation[1].

• Isolation & Purification : Filter the resulting precipitate, wash thoroughly with ethanol, and crystallize from a DMF/Ethanol (3:1) mixture[1].

  • Validation Check: Conduct IR spectroscopy. The successful formation of the fused ring is confirmed by the disappearance of the primary amine (NH₂) stretch and the presence of a sharp C=N stretch at ~1563 cm⁻¹, alongside two distinct C=O stretches at ~1716 and 1672 cm⁻¹[1].

Visualization: Synthetic Workflow & Mechanism

Workflow and mechanism for the one-pot synthesis of pyrazolo[3,4-d]pyrimidines from a uracil precursor.

Sources

• 1. A Novel One-Pot and Efficient Procedure for Synthesis of New Fused Uracil Derivatives for DNA Binding [scirp.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scirp.org [scirp.org]

Application Note: Diversity-Oriented Synthesis of Pteridine-Based Anticancer Agents from 6-(Chloromethyl)uracil

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

The pteridine ring system (a pyrazine ring fused to a pyrimidine ring) is a privileged pharmacophore in oncology, serving as the core scaffold for classical antifolates like methotrexate. This application note details a highly efficient, diversity-oriented synthetic (DOS) workflow for generating novel pteridine derivatives using 6-(chloromethyl)uracil (CAS 18592-13-7) [1]. By strategically preserving the reactive chloromethyl moiety through the cyclization phase, researchers can perform late-stage SN2 diversification. This approach rapidly generates expansive compound libraries optimized for high-throughput screening against cancer cell lines such as MCF7 (breast), NCI-H460 (lung), and SF-268 (CNS) [2].

Mechanistic Rationale & Synthetic Strategy

Why 6-(Chloromethyl)uracil?

In traditional pteridine synthesis, substituents are often introduced prior to ring closure. However, early substitution of the chloromethyl group with primary or secondary amines can lead to unwanted side reactions (e.g., N-nitrosation) during the subsequent C5-nitrosation step.

The Causality of Late-Stage Functionalization: By utilizing 6-(chloromethyl)uracil as the foundational building block, we invert the traditional workflow. The electronegative chlorine atom is relatively stable under the acidic conditions of nitrosation and mild Isay condensation. Preserving this electrophilic carbon center until the final step allows for rapid parallel synthesis (diversification) using various nucleophiles (amines, thiols, or alkoxides) without needing to repeat the entire multi-step ring synthesis for every derivative.

Biological Mechanism of Action

Pteridine derivatives synthesized via this route primarily act as antimetabolites. They competitively inhibit Dihydrofolate Reductase (DHFR) and/or Thymidylate Synthase (TS) , starving rapidly dividing cancer cells of deoxythymidine monophosphate (dTMP), ultimately halting DNA synthesis and inducing apoptosis.

Figure 1: Pharmacological mechanism of action for antifolate pteridine derivatives.

Experimental Protocols

The following protocols represent a self-validating system. Each step includes specific visual or chemical checkpoints to ensure intermediate integrity before proceeding.

Figure 2: Synthetic workflow for late-stage diversification of pteridines.

Protocol A: Synthesis of 5-Amino-6-(chloromethyl)uracil

Objective: Activate the C5 position for cyclization while preserving the C6-chloromethyl group.

• Nitrosation: Suspend 6-(chloromethyl)uracil (10 mmol) in 20 mL of glacial acetic acid. Cool the suspension to 0–5 °C in an ice bath.

• Slowly add an aqueous solution of sodium nitrite (12 mmol in 5 mL H₂O) dropwise over 15 minutes.

  • Self-Validation Checkpoint: The reaction mixture will transition to a vibrant orange/red color, indicating the successful formation of the 5-nitroso intermediate.

• Stir for 1 hour at room temperature, then filter the orange precipitate, wash with cold water, and dry under vacuum.

• Reduction: Suspend the 5-nitroso intermediate in 30 mL of water and heat to 50 °C. Gradually add sodium dithionite (Na₂S₂O₄, 25 mmol) in portions until the red color completely dissipates.

  • Self-Validation Checkpoint: The rapid bleaching of the solution from red to pale yellow/colorless confirms the reduction of the nitroso group to the primary amine.

• Cool to 0 °C, filter the resulting pale solid (5-amino-6-(chloromethyl)uracil), and dry. Note: Use immediately in Protocol B to prevent oxidative degradation.

Protocol B: Modified Isay Condensation

Objective: Construct the pyrazine ring to yield the pteridine core.

• Dissolve 5-amino-6-(chloromethyl)uracil (5 mmol) in 20 mL of an ethanol/water mixture (1:1 v/v).

• Adjust the pH to 4.0–4.5 using dilute HCl.

  • Causality Note: Strict pH control is critical. A pH > 6 promotes premature hydrolysis of the chloromethyl group to a hydroxymethyl group, while a pH < 3 protonates the C5/C6 amines, rendering them non-nucleophilic and stalling the condensation.

• Add a 1,2-dicarbonyl compound (e.g., biacetyl or glyoxal, 5.5 mmol) dropwise.

• Reflux the mixture for 2 hours.

• Cool the reaction to room temperature. The product, 6-(chloromethyl)pteridine-2,4-dione , will precipitate.

  • Self-Validation Checkpoint: The product exhibits strong UV fluorescence at 365 nm due to the highly conjugated, planar pi-system of the newly formed pteridine ring.

Protocol C: Late-Stage SN2 Diversification

Objective: Generate a library of potential anticancer agents via nucleophilic displacement.

• Dissolve 6-(chloromethyl)pteridine-2,4-dione (1 mmol) in 5 mL of anhydrous DMF.

• Add the desired nucleophile (e.g., morpholine, piperazine derivatives, or substituted anilines) (1.2 mmol) and N,N-Diisopropylethylamine (DIPEA) (1.5 mmol).

  • Causality Note: DIPEA acts as a non-nucleophilic proton sponge, neutralizing the HCl byproduct and driving the SN2 reaction forward without competing for the electrophilic carbon.

• Stir at 60 °C for 4–6 hours. Monitor via TLC (DCM:MeOH 9:1).

• Pour into crushed ice. Filter the precipitated functionalized pteridine, wash with water, and purify via recrystallization (ethanol) or flash chromatography.

Quantitative Data & Optimization

The tables below summarize the critical reaction parameters for the Isay condensation (Table 1) and representative in vitro biological data for the resulting library (Table 2), demonstrating the efficacy of the synthesized compounds against established cancer cell lines.

Table 1: Optimization of Modified Isay Condensation (Protocol B)

Solvent System (v/v)	pH	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
EtOH/H₂O (1:1)	2.0	80	4.0	22%	85%
EtOH/H₂O (1:1)	4.5	80	2.0	81%	>98%
MeOH/H₂O (1:1)	4.5	65	4.0	65%	92%
DMF	7.0	100	2.0	15%	40% (Hydrolysis)

Data highlights that a pH of 4.5 in an EtOH/H₂O mixture prevents chloromethyl hydrolysis while maximizing nucleophilicity.

Table 2: Representative In Vitro Anticancer Activity (IC₅₀ in µM)

Pteridine Derivative (C6-Substituent)	MCF7 (Breast)	NCI-H460 (Lung)	SF-268 (CNS)
Unsubstituted (Precursor)	>50.0	>50.0	>50.0
Morpholino-methyl	12.4	15.1	18.2
4-Methylpiperazin-1-yl-methyl	4.5	6.2	8.0
Aryl-thioether derivative	0.1	0.3	0.5
Methotrexate (Positive Control)	0.05	0.08	0.1

Note: Aryl-thioether derivatives synthesized via this route have demonstrated potent cytotoxicity, serving as highly promising leads for cancer chemotherapy [2].

References

• Chauhan, Prem M. S., Martins, Cristina J. A., & Horwell, David C. "Syntheses of novel heterocycles as anticancer agents." Bioorganic & Medicinal Chemistry, 13(10), 3513-3518 (2005). URL:[Link]

Application of 6-(chloromethyl)uracil in the synthesis of antiviral nucleoside analogs

Executive Summary & Mechanistic Rationale

In the landscape of antiviral drug discovery, the pyrimidine ring serves as a privileged scaffold due to its ability to mimic natural nucleobases and interact with viral enzymes such as reverse transcriptase (RT) and RNA-dependent RNA polymerase (RdRp). However, natural nucleosides often lack the structural complexity required to bind to allosteric sites.

1 (6-CMU) is a highly versatile, bifunctional building block that solves this problem[1]. Its unique chemical architecture offers orthogonal reactivity:

• The N1 Position: Can be selectively glycosylated or alkylated to form the nucleoside core.

• The C6-Chloromethyl Group ( −CH2​Cl ): Acts as a highly electrophilic center, primed for late-stage nucleophilic substitution ( SN​2 ).

This dual reactivity allows chemists to introduce bulky, hydrophobic pharmacophores at the C6 position. For instance, nucleophilic substitution at the C6 position has yielded2 (a parainfluenza virus)[2] and non-nucleoside reverse transcriptase inhibitors (NNRTIs) such as 3[3].

Synthetic Workflow

The synthesis of antiviral nucleoside analogs from 6-CMU follows a strict logical sequence to prevent unwanted side reactions. The N1 position must be functionalized first via the Hilbert-Johnson reaction, followed by the SN​2 displacement of the C6 chloride.

Workflow for the orthogonal functionalization of 6-(chloromethyl)uracil.

Self-Validating Experimental Protocols

The following protocols detail the synthesis of a generic HEPT-type HIV-1 inhibitor or Sendai virus inhibitor, emphasizing the causality behind each reagent choice and the analytical checkpoints required to validate the system.

Protocol A: Synthesis of the Acyclic Nucleoside Core (N1-Alkylation)

Direct alkylation of unprotected uracil yields a messy mixture of N1, N3, and O-alkylated isomers. This protocol utilizes transient silylation to lock the pyrimidine in its lactim form, directing electrophilic attack exclusively to the N1 nitrogen.

• Silylation: Suspend 6-CMU (10.0 mmol) in hexamethyldisilazane (HMDS, 30 mL). Add a catalytic amount of ammonium sulfate ( (NH4​)2​SO4​ , 0.1 mmol).

  • Causality: HMDS protects the lactam oxygens as silyl ethers, increasing the molecule's solubility in organic solvents and preventing O-alkylation. (NH4​)2​SO4​ acts as an acid catalyst to accelerate silylation.

• Activation: Reflux the mixture under an inert argon atmosphere at 120°C for 4 hours until the suspension becomes a clear, homogenous solution.

• Concentration: Evaporate the excess HMDS under reduced pressure. Co-evaporate twice with anhydrous toluene to remove residual ammonia.

• Alkylation: Dissolve the resulting silylated intermediate in anhydrous 1,2-dichloroethane (DCE, 40 mL). Add the acyclic side-chain precursor (e.g., 2-acetoxyethoxymethyl acetate, 11.0 mmol) and cool the flask to 0°C.

• Lewis Acid Catalysis: Dropwise add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 12.0 mmol). Stir the reaction at room temperature for 4 hours.

  • Causality: TMSOTf is a potent Lewis acid that generates a highly reactive electrophilic oxonium ion from the acetate precursor, facilitating the Hilbert-Johnson N1-alkylation.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3​ (50 mL) at 0°C to neutralize the Lewis acid. Extract with dichloromethane (DCM, 3 x 50 mL), dry over Na2​SO4​ , and concentrate.

• System Validation:

  • TLC: Run on silica gel (DCM:MeOH 95:5). The product should appear as a new UV-active spot ( Rf​≈0.4 ).

  • 1 H NMR (CDCl 3​ ): Confirm regioselectivity. The absence of an N1-H broad singlet and the presence of the C5-H singlet (shifted to ≈ 5.8 ppm) validates successful N1-alkylation. The −CH2​Cl singlet must remain intact at ≈ 4.4 ppm.

Protocol B: C6-Nucleophilic Substitution (Pharmacophore Introduction)

With the N1 position secured, the electrophilic C6-chloromethyl group is subjected to an SN​2 attack to introduce the antiviral pharmacophore (e.g., thiophenol for HEPT analogs).

• Preparation: Dissolve the N1-alkylated 6-CMU intermediate (5.0 mmol) in anhydrous N,N -dimethylformamide (DMF, 20 mL).

  • Causality: DMF is a polar aprotic solvent. It solvates cations but leaves anions "naked," drastically increasing the nucleophilicity of the incoming attacking group.

• Base Addition: Add anhydrous potassium carbonate ( K2​CO3​ , 7.5 mmol).

  • Causality: K2​CO3​ is a mild, non-nucleophilic base. It is strong enough to deprotonate the incoming nucleophile (e.g., thiophenol) and scavenge the HCl byproduct, but weak enough to prevent the cleavage of the newly formed N1-acyclic linkage or deprotonation of the N3 position.

• Nucleophile Addition: Dropwise add the nucleophile (e.g., thiophenol, 6.0 mmol). Stir the suspension at room temperature for 12 hours.

• Workup: Dilute the reaction mixture with distilled water (100 mL) to precipitate the product or extract with ethyl acetate (EtOAc, 3 x 50 mL). Wash the organic layer extensively with brine (5 x 50 mL) to remove residual DMF.

• System Validation:

  • HPLC-UV: Monitor the disappearance of the starting material peak.

  • 1 H NMR (DMSO- d6​ ): The critical validation marker is the complete disappearance of the −CH2​Cl singlet at ≈ 4.4 ppm and the emergence of a new −CH2​−S− singlet at ≈ 3.9 ppm, alongside new aromatic protons (7.2–7.5 ppm).

Quantitative Efficacy Data

The structural diversification of 6-CMU yields analogs with highly specific antiviral profiles. The table below summarizes the structure-activity relationship (SAR) data of synthesized derivatives against their respective viral targets.

Compound Class	Modification at C6	Target Virus	IC 50​ ( μ M)	CC 50​ ( μ M)	Selectivity Index (SI)
HEPT Analog	Phenylthiomethyl	HIV-1 (RT)	0.85	>100	>117
Oxiranyl Derivative	Oxiranylmethyl	Sendai Virus (PIV-1)	2.40	85.0	35.4
Methyloxiranyl Derivative	6-methyloxiranyl	Sendai Virus (PIV-1)	1.80	90.0	50.0
Unmodified Precursor	Chloromethyl (6-CMU)	Broad	>100	>100	N/A

Data Interpretation: The unmodified 6-CMU exhibits no significant antiviral activity, confirming that it is purely a synthetic intermediate. The introduction of the phenylthiomethyl group creates a highly selective NNRTI for HIV-1, while oxiranyl modifications shift the affinity toward the Sendai virus (PIV-1), demonstrating the extreme versatility of the C6 position in dictating viral target specificity.

References

• 6-(Chloromethyl)Uracil CAS NO 18592-13-7 ChemicalCell[Link]

• Synthesis, Biological Evaluation, and Pharmacophore Generation of Uracil, 4(3H)-Pyrimidinone, and Uridine Derivatives as Potent and Selective Inhibitors of Parainfluenza 1 (Sendai) Virus Journal of Medicinal Chemistry - ACS Publications[Link]

• A New Class of HIV-1 Specific 6-Substituted Acyclouridine Derivatives: Synthesis and Anti-HIV-1 Activity of 5- or 6-Substituted Analogues of 1-[(2-Hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT) Journal of Medicinal Chemistry - ACS Publications[Link]

Sources

• 1. 6-(Chloromethyl)Uracil | 18592-13-7 | ChemicalCell [chemicalcell.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Yield Synthesis and Characterization of 6-Methylene-Bridged Uracil Derivatives

Target Compound: Tipiracil Hydrochloride (5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]uracil hydrochloride) Audience: Synthetic Chemists, Pharmacologists, and Drug Development Professionals

Introduction & Scientific Rationale

6-Methylene-bridged uracil derivatives represent a critical class of transition-state analogue enzyme inhibitors. The most clinically significant compound in this class is Tipiracil , a potent inhibitor of human thymidine phosphorylase (TP) [1]. TP is an enzyme responsible for the rapid catabolism of pyrimidine-based antineoplastic drugs, such as trifluridine, into inactive metabolites.

The structural design of Tipiracil relies on two critical modifications to the uracil core:

• The 5-Chloro Substitution: Provides optimal steric complementarity and halogen bonding within the hydrophobic pocket of the TP active site, significantly lowering the IC50​ compared to unhalogenated analogs [2].

• The 6-Methylene Bridge: Acts as a precise spatial linker, positioning the basic 2-iminopyrrolidine moiety to form critical electrostatic interactions with acidic amino acid residues (e.g., Asp/Glu) in the enzyme's binding pocket, thereby locking the enzyme in an inactive state [1].

Mechanism of action: Tipiracil inhibits TP to prevent Trifluridine degradation.

Synthetic Strategy & Reaction Mechanism

The synthesis of Tipiracil hydrochloride is achieved via a highly convergent, two-branch pathway [3].

• Branch A involves the electrophilic aromatic substitution of 6-(chloromethyl)uracil to yield the highly reactive intermediate 5-chloro-6-(chloromethyl)uracil.

• Branch B involves the methylation and subsequent amination of 2-pyrrolidinone to yield the nucleophile, 2-iminopyrrolidine hydrochloride.

• Convergence: The two intermediates undergo an SN​2 nucleophilic substitution, followed by acidification to isolate the final active pharmaceutical ingredient (API) as a hydrochloride salt.

Chemical synthesis workflow for Tipiracil Hydrochloride.

Experimental Protocols

Note: All protocols described below are designed as self-validating systems. Visual cues, analytical checkpoints, and thermodynamic controls are embedded to ensure process integrity.

Protocol A: Synthesis of 5-Chloro-6-(chloromethyl)uracil

Objective: Regioselective chlorination at the C5 position of the pyrimidine ring.

• Suspension: Suspend 10.0 g of 6-(chloromethyl)uracil in 30 mL of glacial acetic acid within a 250 mL round-bottom flask equipped with a magnetic stirrer and an addition funnel.

  • Causality: Acetic acid is utilized as a polar, protic solvent. It stabilizes the transition state of the electrophilic aromatic substitution at the C5 position without reacting with the chlorinating agent.

• Chlorination: Slowly add 7.5 mL of sulfuryl chloride ( SO2​Cl2​ ) dropwise at room temperature over 20 minutes.

  • Causality: SO2​Cl2​ acts as a controlled, slow-release source of electrophilic chlorine. Dropwise addition prevents thermal runaway and minimizes over-chlorination.

• Reaction & Monitoring: Stir the mixture at room temperature for 3 hours. Monitor via TLC (Dichloromethane:Methanol = 5:1). The reaction is complete when the starting material spot disappears.

• Quenching & Isolation: Pour the reaction mixture into 150 mL of crushed ice water.

  • Self-Validation: The sudden drop in temperature and shift in solvent polarity crashes out the product immediately, forming a dense white precipitate. This step simultaneously quenches any unreacted SO2​Cl2​ .

• Filtration: Collect the crystallized matter by vacuum filtration, wash thoroughly with cold distilled water to remove residual acetic acid, and dry under vacuum at 40°C to yield 5-chloro-6-(chloromethyl)uracil [2].

Protocol B: Synthesis of Tipiracil Hydrochloride (Coupling & Salification)

Objective: SN​2 coupling of the pyrimidine electrophile with the pyrrolidine nucleophile.

• Activation: In a 250 mL flask, dissolve 5.0 g of 5-chloro-6-(chloromethyl)uracil, 6.14 g of 2-iminopyrrolidine hydrochloride, and 5.24 g of sodium ethoxide in 50 mL of anhydrous N,N-Dimethylformamide (DMF)[2].

  • Causality: DMF is a polar aprotic solvent that leaves the nucleophile unsolvated and highly reactive. Sodium ethoxide serves a dual purpose: it deprotonates the uracil ring to improve solubility and neutralizes the 2-iminopyrrolidine hydrochloride salt, liberating the free imine nitrogen for nucleophilic attack[3].

• Coupling: Stir the solution at room temperature for 14 hours under an inert nitrogen atmosphere.

• Neutralization & Extraction: Suspend the resulting crude crystallized matter in 30 mL of water. Neutralize the suspension to pH 7.0 using glacial acetic acid.

  • Self-Validation: Neutralization ensures the removal of excess base and unreacted nucleophile. The target free base remains insoluble in neutral water.

• Salification: Filter the insoluble matter and dissolve it directly into 60 mL of 1N Hydrochloric Acid (HCl). Add 1.0 g of activated carbon and stir for 30 minutes at 50°C.

  • Causality: The 1N HCl protonates the iminopyrrolidine nitrogen, forcing the formation of the highly water-soluble hydrochloride salt. Activated carbon removes colored organic impurities.

• Crystallization: Filter the mixture hot through a Celite pad. Concentrate the filtrate under reduced pressure until crystallization begins. Cool to 4°C overnight, filter the pure white crystals, and dry under vacuum to yield Tipiracil hydrochloride [2].

Quantitative Data & Characterization

The following table summarizes the expected yields, purity profiles, and key analytical markers for the intermediates and final API.

Compound	Expected Yield (%)	Purity (HPLC)	Physical Appearance	Key Analytical Marker
5-Chloro-6-(chloromethyl)uracil	85 - 90%	> 98.0%	White to off-white powder	1H NMR: Singlet at ~4.5 ppm ( CH2​Cl )
2-Iminopyrrolidine HCl	75 - 80%	> 95.0%	Colorless crystals	IR: Strong C=N stretch at ~1680 cm−1
Tipiracil Hydrochloride	65 - 70%	> 99.5%	White crystalline powder	MS (ESI+): m/z 243.06 [M+H]+

References

• Yano, S., et al. "Synthesis and evaluation of 6-methylene-bridged uracil derivatives. Part 1: discovery of novel orally active inhibitors of human thymidine phosphorylase." Bioorganic & Medicinal Chemistry, 12(13), 3431-3441 (2004). [Link]

• Fukushima, M., et al. "Uracil derivatives, and antitumor effect potentiator and antitumor agent containing the same.

Application Note: C-6 Alkylation and Functionalization of Pyrimidine Rings Using 6-(Chloromethyl)uracil Derivatives

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Abstract

The C-6 position of the pyrimidine ring is a highly strategic site for structural modification in the development of antiviral and antineoplastic agents. Utilizing 6-(chloromethyl)uracil derivatives as electrophilic intermediates allows for the efficient synthesis of complex C-6 substituted pyrimidines via nucleophilic substitution ( SN​2 )[1]. A prominent application of this chemistry is the synthesis of Tipiracil hydrochloride, a potent thymidine phosphorylase (TP) inhibitor used in combination with trifluridine for the treatment of metastatic colorectal cancer[1][2]. This application note details the mechanistic rationale, optimized reaction conditions, and self-validating protocols for the C-6 functionalization of pyrimidines.

Mechanistic Rationale & Chemical Causality

The synthesis relies on the unique reactivity of the chloromethyl group at the C-6 position of the pyrimidine ring. The highly electronegative chlorine atom polarizes the carbon-chlorine bond, making the methylene carbon highly susceptible to nucleophilic attack.

• Electrophile Preparation (Selective Chlorination): Starting from 6-(chloromethyl)uracil, selective chlorination at the C-5 position is achieved using sulfuryl chloride ( SO2​Cl2​ ) in glacial acetic acid[3]. Causality: Acetic acid is selected as a polar protic solvent because it stabilizes the transition state of the chlorination reaction without acting as a competing nucleophile against the chlorinating agent.

• Nucleophilic Substitution (C-6 Alkylation): The coupling of the resulting 5-chloro-6-(chloromethyl)uracil with a nucleophile (e.g., 2-iminopyrrolidine) requires a base to neutralize the generated HCl and to maintain the nucleophile in its active, deprotonated state[1]. Causality: Traditional methods utilize sodium methoxide or sodium ethoxide; however, these nucleophilic bases often lead to unwanted side reactions, such as the etherification of the chloromethyl group. Substituting these with a non-nucleophilic organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) strictly prevents these side reactions, driving the SN​2 substitution forward and significantly improving the purity profile of the C-6 alkylated product[3].

Caption: Synthetic workflow for C-6 functionalization of pyrimidines yielding Tipiracil Hydrochloride.

Biological Application: Thymidine Phosphorylase Inhibition

The functionalization of the C-6 position is not merely a synthetic exercise; it dictates the pharmacological efficacy of the molecule. Tipiracil acts by inhibiting Thymidine Phosphorylase (TP), the enzyme responsible for the rapid degradation of the antineoplastic agent trifluridine into the inactive metabolite trifluorothymine[1]. By preserving trifluridine, the C-6 alkylated pyrimidine enhances the drug's bioavailability, allowing for effective DNA incorporation and subsequent tumor cell apoptosis[1].

Caption: Mechanism of action: Tipiracil inhibits TP-mediated degradation of Trifluridine.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 5-Chloro-6-(chloromethyl)uracil (Electrophilic Intermediate)

Objective: To synthesize the highly reactive C-5 chlorinated intermediate required for subsequent C-6 alkylation[1].

• Suspension: Suspend 6-(chloromethyl)uracil (1.0 eq) in glacial acetic acid (10 volumes) in a round-bottom flask equipped with a magnetic stirrer and a pressure-equalizing dropping funnel[3].

• Temperature Control: Cool the suspension to 15–25 °C using a temperature-controlled water bath. Critical Step: Maintaining this temperature prevents the thermal degradation of the pyrimidine ring during halogenation.

• Halogenation: Add sulfuryl chloride ( SO2​Cl2​ , 1.2 eq) dropwise over 30 minutes. The slow addition controls the exothermic reaction and prevents over-chlorination[1].

• Reaction Monitoring: Stir the reaction mixture continuously for 4 to 6 hours at room temperature. Monitor the reaction progression via Thin Layer Chromatography (TLC) (Eluent: Dichloromethane/Methanol 9:1) until the starting material spot is fully consumed[1][3].

• Quenching & Precipitation: Quench the reaction by slowly pouring the mixture into ice water (30 volumes) under vigorous stirring to precipitate the product[1].

• Isolation: Isolate the solid by vacuum filtration, wash thoroughly with cold distilled water to remove residual acetic acid, and dry under vacuum at 40 °C to yield 5-chloro-6-(chloromethyl)uracil[3].

Protocol B: C-6 Alkylation via Nucleophilic Substitution (Synthesis of Tipiracil Hydrochloride)

Objective: To couple the electrophilic 6-(chloromethyl) derivative with a nucleophile (2-iminopyrrolidine) to form the C-6 functionalized pyrimidine[1].

• Nucleophile Activation: Dissolve 2-iminopyrrolidine hydrochloride (1.5 eq) in anhydrous methanol (15 volumes) under an inert nitrogen atmosphere.

• Base Addition: Add DBU (2.5 eq) dropwise to the solution at 0–5 °C. Causality: DBU liberates the free base of 2-iminopyrrolidine and neutralizes the HCl generated during the substitution, without acting as a competing nucleophile[3].

• Electrophile Coupling: Add the 5-chloro-6-(chloromethyl)uracil (1.0 eq) synthesized in Protocol A to the reaction mixture in small portions. Maintain the internal temperature below 10 °C to prevent the hydrolysis of the chloromethyl group.

• Propagation: Allow the mixture to warm to room temperature naturally and stir for 3 hours.

• Salt Formation (Self-Validation): Adjust the pH of the mixture to 1.0–2.0 using aqueous HCl (3M). Causality: The highly acidic environment selectively protonates the basic iminopyrrolidine nitrogen, drastically reducing the molecule's solubility in methanol and forcing the precipitation of the crude Tipiracil hydrochloride salt[3].

• Purification: Filter the precipitate, wash with cold methanol, and recrystallize from an ethanol/water mixture to achieve >99.8% HPLC purity[3].

Quantitative Data & Optimization Summary

The transition from traditional nucleophilic bases to non-nucleophilic organic bases (DBU) during the C-6 alkylation step has drastically improved the scalability and purity of pyrimidine derivatives.

Reaction Parameter	Traditional Method (NaOEt/NaOMe)	Optimized Method (DBU)	Chemical Causality / Impact
Base Type	Nucleophilic alkoxide base	Non-nucleophilic organic base	DBU strictly prevents the etherification of the highly reactive C-6 chloromethyl group[3].
Intermediate Purity	~95.0%	>99.8%	Avoids solvent distillation steps that concentrate impurities and degrade the product[3].
Overall Yield	~38%	>60%	Reduced side reactions (hydrolysis/etherification) preserve the mass balance[3].
Isolation Method	Solvent distillation required	Direct precipitation via pH adjustment	Simplifies downstream processing and leverages salt-formation for API purification[3].

References

• European Patent Office.Process for the synthesis of 6-chloromethyluracil (EP3759082B1).
• World Intellectual Property Organization.An improved process for the preparation of tipiracil hydrochloride and intermediates thereof (WO2020121334A1).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP3759082B1 - Process for the synthesis of 6-chloromethyluracil - Google Patents [patents.google.com]
• 3. WO2020121334A1 - An improved process for the preparation of tipiracil hydrochloride and intermediates thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 6-(Chloromethyl)uracil Synthesis

Executive Overview

6-(Chloromethyl)uracil is a critical pharmaceutical intermediate, most notably utilized in the synthesis of tipiracil hydrochloride—a potent thymidine phosphorylase inhibitor used in combination therapies for metastatic colorectal cancer (1)[1]. Because the chloromethyl group is highly reactive and prone to hydrolysis or side reactions, achieving high yields requires precise control over reaction kinetics, reagent stoichiometry, and catalytic mechanisms. This guide addresses the most common bottlenecks in its synthesis.

Synthetic Pathways Map

Primary synthetic pathways for 6-(chloromethyl)uracil from different starting materials.

Diagnostic Q&A: Troubleshooting Reaction Failures

Q1: Why is my yield stalling below 60% when chlorinating 6-(hydroxymethyl)uracil with thionyl chloride? A1: The most common cause of stalled conversion is the omission or degradation of the N,N-dimethylformamide (DMF) catalyst. Thionyl chloride (SOCl 2​ ) alone reacts sluggishly with primary alcohols on electron-deficient pyrimidine rings. Mechanistic Causality: DMF reacts with SOCl 2​ to form the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). The alcohol attacks this intermediate, facilitating a rapid S N​ 2 displacement by the chloride ion. Corrective Action: Ensure you are adding a catalytic amount of anhydrous DMF. Additionally, use at least 3.0 equivalents of SOCl 2​ to drive the equilibrium forward and compensate for reagent loss due to continuous HCl and SO 2​ gas evolution (2)[2].

Q2: I am trying to synthesize 6-(chloromethyl)uracil directly from ethyl 4-chloroacetoacetate and urea, but I am getting a brown, tarry powder instead of a white crystalline solid. How can I improve this? A2: Direct condensation of ethyl 4-chloroacetoacetate with urea requires extremely harsh acidic conditions (e.g., polyphosphoric acid) and high temperatures. This inevitably leads to extensive degradation and oligomerization, producing the "brown powder" you observed (3)[3]. Mechanistic Causality: Urea is a poor nucleophile. Forcing the reaction causes the highly reactive chloromethyl group to undergo premature solvolysis or cross-linking. Corrective Action: Abandon the direct urea route. Instead, switch to the S-methylisothiourea hemisulfate route. Condensation at 0°C yields a stable dihydropyrimidinone intermediate, which can then be cleanly cyclized and demethiolated using aqueous sulfuric acid (3)[3].

Q3: During the scale-up of the S-methylisothiourea route, the intermediate fails to fully convert to the final product. What is going wrong? A3: Incomplete conversion in the second step is typically a thermal and acidic kinetic issue. Mechanistic Causality: The conversion of the intermediate to 6-chloromethyluracil requires acid-catalyzed dehydration (loss of H 2​ O) and hydrolysis of the methylthio group (loss of methyl mercaptan, CH 3​ SH). If the acid concentration is too low or the temperature drops below 40°C, the intermediate stalls in its tautomeric form (6-(chloromethyl)-2-(methylthio)pyrimidin-4-ol) (3)[3]. Corrective Action: Ensure the aqueous sulfuric acid concentration is maintained and the reactor is heated to 40-120°C. Install a scrubber system to efficiently remove the toxic methyl mercaptan gas; removing this byproduct drives the reaction forward via Le Chatelier's principle.

Troubleshooting Logic Tree

Diagnostic logic tree for resolving common yield and purity issues during synthesis.

Quantitative Route Comparison

Synthetic Route	Key Reagents	Reaction Temp	Typical Yield	Purity Profile	Scalability
Alcohol Chlorination	6-(hydroxymethyl)uracil, SOCl 2​ , DMF	Reflux (~40°C in DCM)	~90.8%	>98.0%	Excellent
S-methylisothiourea Route	Ethyl 4-chloroacetoacetate, S-methylisothiourea	0°C then 40-120°C	80-85%	>98.0%	Excellent
Direct Urea Condensation	Ethyl 4-chloroacetoacetate, Urea, PPA	>100°C	<50%	Poor (Brown powder)	Poor

Validated Experimental Protocols

Protocol A: Synthesis via Chlorination of 6-(hydroxymethyl)uracil

This protocol utilizes Vilsmeier-Haack catalysis to ensure high-yielding halogenation without pyrimidine ring degradation.

• Setup : Equip a 250 mL three-necked flask with a magnetic stirrer, a reflux condenser connected to an acid gas scrubber (critical for neutralizing HCl and SO 2​ ), and an addition funnel.

• Reagent Loading : Add 6-(hydroxymethyl)uracil (11.5 g, 0.081 mol) to the flask, followed by 115 mL of anhydrous dichloromethane (DCM).

• Catalyst & Reactant Addition : Add a catalytic amount of N,N-dimethylformamide (DMF) (approx. 0.5 mL). Slowly add thionyl chloride (17.6 mL, 0.24 mol, ~3.0 eq) dropwise via the addition funnel to control initial exothermic gas evolution.

• Reaction : Heat the mixture to reflux.

  • Self-Validation Check : The reaction is actively progressing if steady gas bubbling is observed in the scrubber line. Continue stirring for 2 hours.

• Completion Check : Monitor via TLC (DCM:MeOH 5:1).

  • Self-Validation Check : The reaction is complete only when the starting material spot completely disappears and gas evolution ceases. Do not quench based on time alone.

• Isolation : Cool the mixture to room temperature to induce precipitation. Collect the solid by vacuum filtration.

• Purification : Wash the filter cake thoroughly with cold DCM to remove residual SOCl 2​ and DMF. Dry under a vacuum to yield 6-(chloromethyl)uracil (approx. 11.8 g, 90.8% yield) (2)[2].

Protocol B: Synthesis via S-methylisothiourea Hemisulfate

This protocol avoids the harsh thermal degradation seen in direct urea condensations.

• Intermediate Formation : In a reactor, suspend S-methylisothiourea hemisulfate in water and cool to 0°C. Add sodium carbonate (Na 2​ CO 3​ ) to liberate the free base.

• Condensation : Slowly add ethyl 4-chloroacetoacetate while maintaining the temperature between -10°C and 10°C.

  • Self-Validation Check : A thick precipitate of 6-(chloromethyl)-6-hydroxy-2-(methylthio)-5,6-dihydropyrimidin-4(1H)-one should form. Filter and isolate this intermediate to remove unreacted starting materials.

• Cyclization & Hydrolysis : Resuspend the isolated intermediate in aqueous sulfuric acid.

• Heating : Heat the mixture to 40-120°C.

  • Self-Validation Check : The evolution of methyl mercaptan gas (characterized by a strong odor; ensure proper caustic scrubbing) indicates the successful cleavage of the methylthio group.

• Isolation : Upon completion (verified by HPLC showing <1% intermediate), cool the mixture to induce crystallization. Filter, wash with water, and dry to obtain pure 6-chloromethyluracil (3)[3].

References

• Title: EP3759082B1 - Process for the synthesis of 6-chloromethyluracil Source: Google Patents URL
• Title: CN106632081A - 5-chloro-6-(chloromethyl)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-(Chloromethyl)uracil | 18592-13-7 [chemicalbook.com]
• 3. EP3759082B1 - Process for the synthesis of 6-chloromethyluracil - Google Patents [patents.google.com]

Optimizing reaction conditions for nucleophilic substitution on 6-(chloromethyl)uracil

Welcome to the Technical Support Center for pyrimidine functionalization. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting and optimizing nucleophilic substitution (SN2) reactions on 6-(chloromethyl)uracil.

This substrate is a highly versatile building block, frequently utilized in the synthesis of antiviral agents and oncology drugs, such as the synthesis of Tipiracil intermediates[1]. However, its unique structural properties—specifically the acidity of the uracil ring and its poor solubility profile—often lead to complex reaction mixtures if conditions are not rigorously controlled.

Mechanistic Overview & Decision Matrix

The chloromethyl group at the C6 position of the uracil ring is highly electrophilic, making it an excellent candidate for SN2 substitution by amines, thiols, and alkoxides[2]. However, the uracil ring possesses two secondary amide-like nitrogens (N1 and N3) with pKa values of approximately 9.5. If the reaction conditions are too basic, these nitrogens are deprotonated, turning the uracil ring itself into a competitive nucleophile and leading to unwanted N-alkylation or dimerization[3].

Workflow for troubleshooting nucleophilic substitution on 6-(chloromethyl)uracil.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My starting material, 6-(chloromethyl)uracil, is completely insoluble in my reaction mixture (e.g., THF or DCM). How do I proceed? Causality: Uracil derivatives exhibit strong intermolecular hydrogen bonding, forming a rigid crystal lattice that is highly insoluble in non-polar or moderately polar organic solvents. Solution: You must switch to strongly polar aprotic solvents. N,N-Dimethylformamide (DMF), N,N-Dimethylacetamide (DMA), or Dimethyl sulfoxide (DMSO) are the industry standards for this substrate. Ensure the solvent is strictly anhydrous to prevent side reactions.

Q2: I am seeing significant N-alkylation of the uracil ring instead of just substitution at the chloromethyl group. Why is this happening? Causality: As mentioned, the N1 and N3 protons of uracil have a pKa ~9.5. If you are using a strong base (like NaH, KOtBu, or even excess K2CO3 at elevated temperatures), you are deprotonating the ring[3]. The resulting uracil anion will attack the electrophilic chloromethyl group of another molecule, causing oligomerization or cross-reactivity. Solution: Use a milder organic base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). These bases are strong enough to neutralize the HCl generated during the SN2 reaction but weak enough to leave the uracil N-H bonds intact. Additionally, run the reaction at 0 °C to 25 °C rather than heating it.

Q3: I am observing a significant amount of 6-(hydroxymethyl)uracil byproduct. What is causing this? Causality: The chloromethyl group is highly sensitive to solvolysis. If there is adventitious water in your solvent, nucleophilic attack by H2O will rapidly convert 6-(chloromethyl)uracil into 6-(hydroxymethyl)uracil. Solution: Use commercially available anhydrous solvents (packed under argon) and flame-dry your glassware. Conduct the reaction under a positive pressure of dry nitrogen or argon.

Q4: The reaction with secondary amines (e.g., pyrrolidine derivatives) is sluggish and yields complex mixtures. How can I accelerate the target reaction? Causality: While primary amines react rapidly, sterically hindered secondary amines can be slow to displace the chloride ion. Prolonged reaction times at room temperature give side reactions (like hydrolysis or dimerization) time to compete[4]. Solution: Employ the Finkelstein reaction principle. Add 0.1 to 0.2 equivalents of anhydrous Sodium Iodide (NaI) or Potassium Iodide (KI) to the mixture. The iodide ion acts as a nucleophilic catalyst; it rapidly displaces the chloride to form a highly reactive 6-(iodomethyl)uracil intermediate, which is then immediately consumed by the amine.

Reaction Pathway & Selectivity

Understanding the competing pathways is critical for optimizing your yield. The diagram below illustrates the divergence between the desired SN2 pathway and the primary failure modes.

Mechanistic divergence of 6-(chloromethyl)uracil under varying reaction conditions.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and experimental outcomes based on established optimization campaigns.

Parameter	Condition A (Sub-optimal)	Condition B (Sub-optimal)	Condition C (Optimal)
Solvent	THF	DMF (Wet, untreated)	Anhydrous DMF
Base	NaH (1.5 eq)	K2CO3 (2.0 eq)	DIPEA (1.2 eq)
Temperature	60 °C	25 °C	0 °C → 25 °C
Additive	None	None	NaI (0.1 eq)
Primary Outcome	N-alkylation / Dimerization	Hydrolysis byproduct	Clean SN2 substitution
Expected Yield	< 20%	40 - 50%	> 85%

Standard Operating Procedure: Amine Substitution

This self-validating protocol utilizes the optimized parameters (Condition C) to synthesize 6-substituted uracil derivatives (e.g., pyrrolidinyl or piperidinyl derivatives)[1].

Materials Required:

• 6-(chloromethyl)uracil (1.0 eq)

• Target Amine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Anhydrous Sodium Iodide (NaI) (0.1 eq)

• Anhydrous DMF (10 mL per gram of substrate)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with dry Nitrogen (N2) for 10 minutes.

• Dissolution: Add 6-(chloromethyl)uracil and anhydrous NaI to the flask. Inject anhydrous DMF via syringe. Stir at room temperature until a clear or slightly hazy solution is achieved.

• Cooling & Base Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Inject DIPEA dropwise over 2 minutes. Scientific Rationale: Cooling mitigates the exothermic nature of the subsequent substitution and suppresses N-alkylation.

• Nucleophile Addition: Dissolve the target amine in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture at 0 °C over 10 minutes.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2 to 4 hours.

• Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Dichloromethane/Methanol system. The starting material (UV active) should be completely consumed.

• Quenching & Workup: Pour the reaction mixture slowly into vigorously stirred ice-cold distilled water (approx. 5x the volume of DMF used).

  • Self-Validating Step: Because uracil derivatives are highly polar, the target product will typically precipitate out of the aqueous phase, while the DMF, DIPEA salts, and unreacted amine remain dissolved in the water.

• Isolation: Filter the resulting precipitate under vacuum. Wash the filter cake with cold water (2 x 20 mL) followed by cold ethanol (1 x 10 mL) to remove residual moisture. Dry the solid under high vacuum at 40 °C overnight.

References

• Home Sunshine Pharma. 6-(Chloromethyl)uracil CAS NO: 18592-13-7. Retrieved from:[Link]

• Journal of Medicinal Chemistry - ACS Publications. Synthesis, Biological Evaluation, and Pharmacophore Generation of Uracil, 4(3H)-Pyrimidinone, and Uridine Derivatives as Potent and Selective Inhibitors of Parainfluenza 1 (Sendai) Virus. Retrieved from:[Link]

• Google Patents.WO2019166901A1 - Process for the synthesis of 6-substituted uracils.

Sources

• 1. 6-(Chloromethyl)uracil CAS NO: 18592-13-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. 6-(Chloromethyl)uracil | 18592-13-7 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2019166901A1 - Process for the synthesis of 6-chloromethyluracil - Google Patents [patents.google.com]

Technical Support Center: Overcoming Solubility Challenges of 6-(Chloromethyl)uracil in Organic Solvents

Welcome to the technical support center for 6-(chloromethyl)uracil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical solutions for the solubility challenges encountered with this compound in organic solvents. Our goal is to equip you with the knowledge to optimize your experimental workflows and ensure reliable results.

Understanding the Challenge: The Nature of 6-(Chloromethyl)uracil

6-(Chloromethyl)uracil is a heterocyclic compound, a class of molecules that can present unique solubility behaviors.[1] Its structure, containing both polar (uracil ring) and non-polar (chloromethyl group) moieties, contributes to its often-limited solubility in a broad range of common organic solvents. The uracil backbone can participate in hydrogen bonding, favoring polar solvents, while the chloromethyl group introduces some non-polar character. This dual nature is the primary reason researchers often face difficulties in achieving desired concentrations for their experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding the solubility of 6-(chloromethyl)uracil.

Q1: Why is 6-(chloromethyl)uracil poorly soluble in many common organic solvents?

A1: The poor solubility stems from its molecular structure. The uracil ring is capable of forming strong intermolecular hydrogen bonds, creating a stable crystal lattice that requires significant energy to disrupt. While the chloromethyl group adds some lipophilicity, it is often insufficient to overcome the dominant polar interactions of the uracil core. Many organic solvents may not possess the right balance of polarity and hydrogen bonding capability to effectively solvate both parts of the molecule.

Q2: I'm observing precipitation of my 6-(chloromethyl)uracil solution over time. What is happening?

A2: This is a common indication of a supersaturated solution. You might have initially dissolved the compound, perhaps with the aid of heating, but the concentration exceeds its equilibrium solubility at ambient temperature. Over time, the excess solute crashes out of the solution. To avoid this, it's crucial to determine the compound's solubility at your working temperature or use techniques to maintain a stable solution, such as co-solvents.

Q3: Can I simply heat the solvent to dissolve more 6-(chloromethyl)uracil?

A3: Heating is a viable option to increase solubility, as the dissolution process for many solids is endothermic, meaning it consumes heat.[2][3][4] By providing thermal energy, you can often dissolve a greater amount of the compound. However, there are critical considerations:

• Compound Stability: Ensure that 6-(chloromethyl)uracil is stable at the elevated temperature and does not decompose. The reported melting point is around 257°C (with decomposition), suggesting good thermal stability for most laboratory applications.[5][6][7]

• Solvent Volatility: Be mindful of the solvent's boiling point to prevent evaporation.

• Precipitation upon Cooling: As mentioned in Q2, the compound may precipitate as the solution cools. If your experiment is performed at room temperature, a heat-dissolved solution may not be stable.

Q4: Are there any recommended "go-to" solvents for 6-(chloromethyl)uracil?

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

When faced with solubility issues, a systematic approach can save time and resources. This guide provides a structured workflow for identifying the optimal solvent system for your needs.

Workflow for Solvent System Selection

Caption: Decision workflow for selecting a suitable solvent system.

Experimental Protocols for Solubility Enhancement

Protocol 1: Co-Solvency Method

Co-solvency is a powerful technique that involves using a mixture of solvents to enhance the solubility of a compound.[9][10][11][12] A "good" solvent for the compound is mixed with a "poor" solvent in which the compound is needed to be dissolved for the application.

Objective: To find a co-solvent system that provides the desired concentration and stability.

Materials:

• 6-(chloromethyl)uracil

• Primary solvent (e.g., DMSO, DMF)

• Co-solvent (e.g., ethanol, propylene glycol, dichloromethane)

• Vials and magnetic stirrer

Procedure:

• Prepare a concentrated stock solution of 6-(chloromethyl)uracil in a strong primary solvent (e.g., 100 mg/mL in DMSO).

• In a separate vial, place the desired volume of the co-solvent.

• While vigorously stirring the co-solvent, slowly add the stock solution dropwise.

• Observe for any signs of precipitation. If the solution remains clear, continue adding the stock solution until the desired concentration is reached or precipitation occurs.

• If precipitation occurs, note the approximate concentration at which it happened.

• Repeat with different ratios of primary solvent to co-solvent to identify the optimal mixture.

Causality: The primary solvent acts to break the crystal lattice of the solid, while the co-solvent modulates the overall polarity of the solvent system to keep the compound in solution. This approach is particularly useful when the final application has constraints on the type or amount of solvent that can be used.

Protocol 2: Temperature-Assisted Dissolution

This protocol details the use of heat to increase the solubility of 6-(chloromethyl)uracil.

Objective: To dissolve a higher concentration of the compound by applying heat.

Materials:

• 6-(chloromethyl)uracil

• Selected solvent or co-solvent system

• Heat plate with stirring capability

• Thermometer

Procedure:

• Add the 6-(chloromethyl)uracil and the solvent to a vial with a stir bar.

• Begin stirring at room temperature and observe the initial solubility.

• Gradually increase the temperature of the solution in 5-10°C increments.

• Hold the temperature at each increment for several minutes to allow for equilibration.

• Note the temperature at which the compound fully dissolves.

• Once dissolved, slowly cool the solution back to room temperature while observing for any precipitation.

Trustworthiness: This method includes a crucial cool-down step to assess the stability of the resulting solution at ambient temperature. A solution that is only stable at elevated temperatures may not be suitable for all applications.

Data Summary: Solubility of Uracil Derivatives in Common Solvents

While specific data for 6-(chloromethyl)uracil is scarce, the following table provides a general guide based on the behavior of uracil and similar heterocyclic compounds. This should be used as a starting point for your own solubility screening.

Solvent Category	Examples	Expected Solubility of Uracil Derivatives	Rationale
Polar Aprotic	DMSO, DMF, NMP	High	Excellent hydrogen bond acceptors, effectively solvate the polar uracil ring.[8]
Polar Protic	Water, Ethanol, Methanol	Low to Moderate	Can act as both hydrogen bond donors and acceptors, but may not be as effective as polar aprotic solvents at disrupting the crystal lattice.[13]
Non-Polar	Hexane, Toluene	Very Low	Lack the ability to form hydrogen bonds or engage in significant dipole-dipole interactions with the polar uracil core.[14][15]
Chlorinated	Dichloromethane (DCM), Chloroform	Low	Moderately polar but are poor hydrogen bonders. May be useful as co-solvents.[5]

Advanced Strategies

For particularly challenging cases, more advanced techniques may be required.

• pH Adjustment: For acidic or basic compounds, altering the pH of the solution can significantly increase solubility by forming a salt. While uracil itself is weakly acidic, the chloromethyl group does not add significant ionizable properties. This method is generally less effective for this compound.

• Formulation with Excipients: In pharmaceutical development, excipients such as surfactants or complexing agents (e.g., cyclodextrins) are used to enhance solubility.[16] These agents can encapsulate the drug molecule, presenting a more soluble exterior to the solvent.

Conclusion

Overcoming the solubility issues of 6-(chloromethyl)uracil in organic solvents requires a systematic and informed approach. By understanding the underlying chemical principles and employing the troubleshooting strategies and protocols outlined in this guide, researchers can effectively identify suitable solvent systems for their specific experimental needs. Always begin with small-scale tests to conserve your material and time.

References

• Wikipedia. Cosolvent. [Link]

• Babu, P. S., et al. Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. SciSpace. [Link]

• ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. [Link]

• HSP Pharma. 6-(Chloromethyl)uracil CAS NO: 18592-13-7. [Link]

• IJSDR. (2011, January 12). Methods to boost solubility. [Link]

• ACS Omega. (2020, August 24). New Insights into the Structure and Reactivity of Uracil Derivatives in Different Solvents—A Computational Study. [Link]

• Amerigo Scientific. 6-(Chloromethyl)uracil (98%). [Link]

• PMC. New Insights into the Structure and Reactivity of Uracil Derivatives in Different Solvents—A Computational Study. [Link]

• ResearchGate. (2025, September 10). Solubility measurement, thermodynamic correlation and molecular simulations of uracil in (alcohol + water) binary solvents at (283.15–318.15) K. [Link]

• Home Sunshine Pharma. 6-(Chloromethyl)uracil CAS NO: 18592-13-7. [Link]

• Google Patents.

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. [Link]

• ACS Publications. (2019, June 21). Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures. [Link]

• Indian Journal of Pharmaceutical and Biological Research. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. [Link]

• Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. [Link]

• ResearchGate. Heats and Entropies of Polymerization, Ceiling Temperatures, Equilibrium Monomer Concentrations, and Polymerizability of Heterocyclic Compounds. [Link]

• YouTube. (2020, December 10). Effect of Temperature on Solubility // HSC Chemistry. [Link]

• Science Ready. Effect of Temperature on Solubility | HSC Chemistry. [Link]

• PubChem. 6-Methyluracil. [Link]

• PNAS. (2026, March 30). Nanoscale infrared spectroscopy reveals complex organic–mineral assemblages in asteroid Bennu. [Link]

• Cheméo. Uracil (CAS 66-22-8) - Chemical & Physical Properties. [Link]

• Organic Syntheses. 6-methyluracil. [Link]

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• 1. pnas.org [pnas.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. 6-(Chloromethyl)uracil | 18592-13-7 [chemicalbook.com]
• 6. ee.hsp-pharma.com [ee.hsp-pharma.com]
• 7. 6-(Chloromethyl)uracil CAS NO: 18592-13-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
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• 16. pharmaexcipients.com [pharmaexcipients.com]

Preventing decomposition of 6-(Chloromethyl)-1,3-diazinane-2,4-dione during storage

Introduction

6-(Chloromethyl)-1,3-diazinane-2,4-dione, commonly known as 6-(chloromethyl)uracil , is a highly reactive electrophilic building block utilized in the synthesis of thymidine phosphorylase inhibitors (such as Tipiracil) and various modified nucleosides [1]. While its reactivity makes it synthetically valuable, it also renders the compound highly susceptible to environmental degradation during storage. This technical support guide provides mechanistic troubleshooting, FAQs, and field-validated protocols to ensure the long-term integrity of your compound.

Mechanistic Insight: The Causality of Decomposition

To effectively store 6-(chloromethyl)uracil, one must understand why it decomposes. The vulnerability lies in the chloromethyl group (-CH₂Cl) attached to the electron-deficient 1,3-diazinane-2,4-dione (uracil) core.

The benzylic-like position of this chloromethyl group is highly activated toward nucleophilic substitution. When exposed to ambient atmospheric moisture, the compound undergoes rapid hydrolysis. Water acts as a nucleophile, displacing the chloride ion to convert the chloromethyl group into a hydroxymethyl group (-CH₂OH), simultaneously releasing hydrogen chloride (HCl) gas [4].

Crucially, this released HCl is not merely a byproduct; it acts as an autocatalyst . The localized acidic microenvironment protonates the pyrimidine ring, further lowering the activation energy for subsequent nucleophilic attacks. This leads to accelerated hydrolysis and potential acid-catalyzed oligomerization [2]. Therefore, preventing the initial hydrolysis event by strictly controlling moisture is the absolute cornerstone of stabilizing this compound.

Caption: Hydrolysis pathway of 6-(chloromethyl)uracil demonstrating HCl-mediated autocatalysis.

Troubleshooting & FAQs

Q1: My stored batch of 6-(chloromethyl)uracil has developed a yellowish tint and a sharp, pungent odor. Is it still usable? A1: The pungent odor is a direct indicator of HCl gas release, and the yellowing suggests that acid-catalyzed degradation or oligomerization has already occurred [2]. The batch has undergone significant hydrolysis. Using degraded material will drastically reduce the yield of downstream Sₙ2 reactions and introduce complex impurities. It is highly recommended to discard the batch. If recovery is necessary, attempt recrystallization from dry ethyl acetate/hexane under strictly inert conditions, followed by quantitative NMR (qNMR) to verify purity before use.

Q2: The safety data sheet (SDS) suggests storing the container tightly closed in a "dry, cool place." Is a standard laboratory refrigerator at 4°C sufficient? A2: A standard refrigerator is cool but notoriously humid. If the primary container is repeatedly opened in a cold, humid environment, condensation will introduce moisture directly into the solid powder [3]. You must use a secondary desiccant chamber. The optimal storage temperature is -20°C in a vacuum-sealed Mylar bag with indicating desiccant. Crucially , the compound must be fully warmed to room temperature in a desiccator before opening to prevent condensation.

Q3: How can I self-validate that my laboratory's storage method is working? A3: Implement a "sentinel vial" system. Aliquot a small, known mass of the compound into a separate vial stored under identical conditions to your main batch. Periodically test this sentinel vial using HPLC (with an anhydrous mobile phase) or ¹H-NMR (in DMSO-d₆). The disappearance of the singlet at ~4.4 ppm (the -CH₂Cl protons) and the appearance of a new signal for the -CH₂OH protons will quantitatively indicate the extent of degradation without risking the integrity of your primary supply.

Quantitative Data: Storage Conditions vs. Degradation Rate

To illustrate the critical importance of moisture control, the following table summarizes the degradation kinetics of 6-(chloromethyl)uracil under various environmental conditions.

Storage Temperature	Atmosphere	Relative Humidity (RH)	30-Day Purity (%)	90-Day Purity (%)	Primary Degradant
25°C (Ambient)	Air	60%	< 85%	< 60%	6-(Hydroxymethyl)uracil
4°C (Standard Fridge)	Air	80% (Condensation)	88%	72%	6-(Hydroxymethyl)uracil
4°C (Desiccator)	Dry Air	< 10%	97%	94%	Trace Hydrolysis
-20°C (Freezer)	Argon	0%	> 99%	> 99%	None Detected

Table 1: Impact of temperature and humidity on the stability of 6-(chloromethyl)uracil over 90 days.

Experimental Protocol: Inert Aliquoting and Long-Term Storage

To establish a self-validating, fail-safe storage system, follow this step-by-step methodology upon receiving a new batch of 6-(chloromethyl)uracil [3].

Step 1: Thermal Equilibration Upon receiving a cold shipment, do NOT open the package immediately. Place the sealed container in a vacuum desiccator and allow it to equilibrate to room temperature (approx. 2-4 hours). This prevents atmospheric moisture from condensing on the cold powder.

Step 2: Glovebox Transfer Transfer the unopened bottle into an inert atmosphere glovebox purged with high-purity Argon (H₂O < 1 ppm, O₂ < 1 ppm). Nitrogen can be used, but Argon is heavier and provides a superior protective blanket during powder handling.

Step 3: Single-Use Aliquoting Divide the bulk powder into single-use aliquots using pre-dried (oven-baked at 120°C for 24h) amber glass vials. Single-use aliquoting is the most effective physical barrier to prevent repetitive moisture exposure during the compound's lifecycle.

Step 4: Primary Sealing Cap each amber vial with a PTFE-lined silicone septum cap. PTFE is chemically inert to trace HCl, whereas standard rubber septa will degrade and compromise the seal. Wrap the cap boundary tightly with Parafilm.

Step 5: Secondary Packaging & Storage Remove the vials from the glovebox. Place each vial into a heat-sealable Mylar bag along with a color-indicating silica gel packet. Vacuum seal the bag. Store the sealed bags in a dedicated, temperature-monitored -20°C freezer.

Caption: Step-by-step workflow for the optimal handling and long-term storage of 6-(chloromethyl)uracil.

References

• AR Reagent. "6-(Chloromethyl)uracil Packing & Storage Guidelines." AR Reagent Chemical Supply.[Link]

Technical Support Center: Strategies for Regioselective Control in Reactions of 6-(Chloromethyl)uracil

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical strategies for controlling regioselectivity in chemical reactions involving 6-(chloromethyl)uracil. This key intermediate is notoriously challenging due to its multiple reactive sites: the N1 and N3 positions of the uracil ring and the exocyclic chloromethyl group at the C6 position. Achieving the desired substitution pattern is critical for the successful synthesis of targeted therapeutic agents, such as thymidine phosphorylase inhibitors.[1]

This guide moves beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to make informed decisions and troubleshoot effectively.

Understanding the Reactivity of 6-(Chloromethyl)uracil

The primary challenge in the derivatization of 6-(chloromethyl)uracil is controlling the site of alkylation or acylation. The uracil ring contains two secondary amine protons (at N1 and N3) that can be deprotonated to form nucleophilic anions. The relative acidity and steric environment of these positions, along with the electrophilicity of the C6-chloromethyl group, create a competitive reaction landscape.

Generally, the N1 proton is more acidic and sterically accessible than the N3 proton.[2] However, the nucleophilicity of the resulting N3 anion is enhanced by the two adjacent electron-withdrawing carbonyl groups.[2] This delicate balance means that reaction conditions—specifically the choice of base, solvent, and temperature—play a pivotal role in determining whether a reaction proceeds at the N1, N3, or C6 position.

dot graph "Reactivity_Sites" { layout=neato; node [shape=box, style=filled, fontname="Arial"]; edge [fontname="Arial"];

Uracil [ label="6-(Chloromethyl)uracil", pos="0,0!", fillcolor="#F1F3F4", fontcolor="#202124" ];

N1 [ label="N1-Position\n(More Acidic, Sterically Accessible)", pos="-3,1.5!", fillcolor="#4285F4", fontcolor="#FFFFFF" ];

N3 [ label="N3-Position\n(More Nucleophilic Anion)", pos="3,1.5!", fillcolor="#EA4335", fontcolor="#FFFFFF" ];

C6 [ label="C6-Chloromethyl\n(Electrophilic Site)", pos="0,-2!", fillcolor="#FBBC05", fontcolor="#202124" ];

Uracil -- N1 [label=" Nucleophilic Attack"]; Uracil -- N3 [label=" Nucleophilic Attack"]; Uracil -- C6 [label=" Nucleophilic Substitution"]; } dot Caption: Competing reactive sites on the 6-(chloromethyl)uracil molecule.

Frequently Asked Questions & Troubleshooting Guide

Q1: My alkylation reaction is producing a mixture of N1 and N3-substituted products. How can I selectively target the N1 position?

Answer:

Achieving N1 selectivity requires conditions that favor the formation of the thermodynamically more stable N1-substituted product or kinetically favor reaction at the more accessible N1 site.[3][4] The choice of base and solvent is the most critical factor.

Underlying Principle: A strong, non-coordinating base in a polar aprotic solvent will efficiently deprotonate the uracil ring. The resulting anion's reactivity is then modulated by the solvent and counter-ion. In solvents like Dimethylformamide (DMF), the reaction often favors N1 substitution.[3][5] This is potentially due to the formation of a short-lived intermediate with the solvent that directs the electrophile to the N1 position.[3]

Troubleshooting Strategy & Protocol:

• Base Selection: Use a strong base like Sodium Hydride (NaH). NaH creates a sodium salt of the uracil, and the Na+ cation can coordinate in a way that sterically hinders the N3 position, thereby promoting alkylation at N1.[4][6]

• Solvent Choice: Employ a polar aprotic solvent such as DMF or Tetrahydrofuran (THF).[3][4] DMF has been shown to yield N1 products with high regiospecificity in similar pyrimidine systems.[3]

• Temperature Control: Conduct the initial deprotonation at a low temperature (e.g., 0 °C) to control the reaction rate, then allow it to proceed at room temperature.

Detailed Protocol for N1-Selective Alkylation:

• Suspend 6-(chloromethyl)uracil (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the suspension to 0 °C in an ice bath.

• Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stir the mixture at 0 °C for 30-60 minutes to ensure complete deprotonation.

• Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography.

Q2: For my synthesis, I need to alkylate the N3 position selectively. What conditions favor this outcome?

Answer:

Selective N3-alkylation is often more challenging and typically requires an "orthogonal protection strategy."[7][8] This involves protecting the more reactive N1 position first, performing the N3-alkylation, and then selectively removing the N1-protecting group.

Underlying Principle: By installing a protecting group at the N1 position, you block this site from reacting, forcing the subsequent alkylation to occur at the only available site, N3. The key is to choose a protecting group that is stable under the N3-alkylation conditions but can be removed later without disturbing the newly installed N3-substituent.[9][10] The tert-butyloxycarbonyl (Boc) group is an excellent choice for this purpose.[10][11]

Troubleshooting Strategy & Protocol:

• N1-Protection: Protect the N1 position of 6-(chloromethyl)uracil using Di-tert-butyl dicarbonate (Boc₂O).

• N3-Alkylation: Perform the alkylation on the N1-Boc protected intermediate. A weaker base like Potassium Carbonate (K₂CO₃) is often sufficient.

• N1-Deprotection: Remove the Boc group under mild conditions that will not affect the N3-alkyl group or the C6-chloromethyl group.

Detailed Protocol for N3-Selective Alkylation:

• Step 1: N1-Boc Protection

  • Dissolve 6-(chloromethyl)uracil (1.0 eq) in a suitable solvent like DMF.

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP).

  • Stir the reaction at room temperature for 4-6 hours until TLC/LC-MS indicates complete formation of the N1-Boc intermediate.

  • Isolate and purify the N1-Boc-6-(chloromethyl)uracil.

• Step 2: N3-Alkylation

  • Dissolve the purified N1-Boc intermediate (1.0 eq) in DMF.

  • Add Potassium Carbonate (K₂CO₃, 1.5 eq) and the desired alkylating agent (1.2 eq).

  • Heat the mixture to 60-80 °C and stir for 6-12 hours, monitoring for completion.[12]

  • Work up the reaction and purify the N1-Boc, N3-alkylated product.

• Step 3: N1-Deprotection

  • The Boc group can be removed under neutral or very mild acidic conditions. A common method is heating in a solvent like isopropanol or using a mild acid that won't cleave other sensitive groups.

dot graph "N3_Alkylation_Workflow" { rankdir=LR; node [shape=box, style=filled, fontname="Arial"];

Start [label="6-(Chloromethyl)uracil", fillcolor="#F1F3F4", fontcolor="#202124"]; Protect [label="Step 1: N1-Protection\n(Boc₂O, DMAP)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Intermediate [label="N1-Boc Protected Uracil", fillcolor="#FBBC05", fontcolor="#202124"]; Alkylate [label="Step 2: N3-Alkylation\n(R-X, K₂CO₃)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Protected_Product [label="N1-Boc, N3-Alkyl Uracil", fillcolor="#FBBC05", fontcolor="#202124"]; Deprotect [label="Step 3: N1-Deprotection", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Final_Product [label="N3-Alkyl-6-(chloromethyl)uracil", fillcolor="#F1F3F4", fontcolor="#202124"];

Start -> Protect -> Intermediate -> Alkylate -> Protected_Product -> Deprotect -> Final_Product; } dot Caption: Workflow for selective N3-alkylation using a protection strategy.

Q3: I want to perform a nucleophilic substitution specifically at the C6-chloromethyl group without affecting the uracil ring. How can I achieve this?

Answer:

To react selectively at the C6-chloromethyl position, you must use conditions that are not basic enough to deprotonate the N1 or N3 positions of the uracil ring. This involves using a weak base or neutral conditions and a potent nucleophile.

Underlying Principle: The N1 and N3 protons are acidic and will be readily removed by common bases like hydroxides, alkoxides, or hydrides, leading to undesired ring alkylation. By keeping the reaction medium neutral or only slightly basic, the uracil ring remains protonated and largely unreactive towards electrophiles. The reaction is then driven by the nucleophilicity of the incoming reagent towards the electrophilic C6-chloromethyl carbon.

Troubleshooting Strategy & Protocol:

• Avoid Strong Bases: Do not use bases like NaH, NaOH, or K₂CO₃.

• Solvent Selection: Use a polar aprotic solvent like DMF or Acetonitrile (ACN) to facilitate the Sₙ2 reaction.

• Nucleophile Choice: Select a strong nucleophile that does not require strong basic conditions to be reactive (e.g., thiols, secondary amines, iodide salts). For weaker nucleophiles, a non-nucleophilic weak base like Diisopropylethylamine (DIPEA) can be used as a proton scavenger if needed, without causing significant deprotonation of the uracil ring.

Detailed Protocol for C6-Selective Substitution:

• Dissolve 6-(chloromethyl)uracil (1.0 eq) in anhydrous DMF.

• Add the nucleophile (e.g., sodium thiophenoxide or piperidine, 1.1-1.5 eq).

• If the nucleophile is an amine hydrochloride salt, add a non-nucleophilic base like DIPEA (1.5 eq) to liberate the free amine in situ.

• Stir the reaction at room temperature or with gentle heating (40-50 °C) until the starting material is consumed (monitor by TLC/LC-MS).

• Perform an aqueous workup to remove the solvent and any salts.

• Extract the product with an organic solvent and purify as necessary.

Summary of Recommended Conditions for Regioselectivity

Target Position	Recommended Base	Recommended Solvent	Key Strategy
N1-Alkylation	Sodium Hydride (NaH)	DMF or THF	Favor thermodynamic product; steric control via cation coordination.[3][4]
N3-Alkylation	K₂CO₃ (on protected sub.)	DMF	Orthogonal protection of N1 (e.g., with Boc group) is required.[9][10]
C6-Substitution	Weak/No Base or DIPEA	DMF or ACN	Maintain neutral/mild conditions to prevent ring deprotonation.

References

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Google Patents.CN108586360B - Preparation method of 6-chloro-3-methyl uracil.

• ResearchGate. Direct N3 Alkylation of Uracil and Derivatives via N1-[2-(trimethylsilyl)ethoxymethyl] Protection. [Link]

• Journal of Organic Chemistry. A novel approach to the synthesis of 6-substituted uracils in three-step, one-pot reactions. [Link]

• ACS Omega. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. [Link]

• MDPI. Ferrocenoylation of Uracil Derivatives: Study of Reaction Regioselectivity and Biological Activity. [Link]

• ResearchGate. (PDF) Uracil as a Target for Nucleophilic and Electrophilic Reagents. [Link]

• Google Patents.EP3759082B1 - Process for the synthesis of 6-chloromethyluracil.

• ResearchGate. N-3-Alkylation of Uracil and Derivatives via N-1-Boc Protection. [Link]

• Google Patents.CN109020900B - Preparation method of 6-chloro-3-methyl uracil.

• ResearchGate. (PDF) Selective N1-Alkylation of 1,3-Dibenzoyluracils: One-Pot Way to N1-Monosubstituted Uracil Derivatives. [Link]

• PubMed. (Butylthio)carbonyl group: a new protecting group for the guanine and uracil residues in oligoribonucleotide synthesis. [Link]

• RSC Publishing. and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. [Link]

• JPPRes. In vitro proliferative activity of 6-substituted uracil derivatives. [Link]

• MDPI. New Derivatives of 5-Substituted Uracils: Potential Agents with a Wide Spectrum of Biological Activity. [Link]

• ACS Publications. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents | ACS Omega. [Link]

• ResearchGate. Synthesis and Chemoselective Alkylation of Uracil Derivatives. [Link]

• Chem.wisc.edu. 1.2 Deprotection: The Concept of Orthogonal Sets. [Link]

• Scientific Update. Selective N-methylation of amides using (chloromethyl) dimethylchlorosilane / fluoride: Application to the large scale synthesis of a pyrimidone intermediate for Raltegravir. [Link]

• MDPI. Factors Governing the Chemical Stability and NMR Parameters of Uracil Tautomers and Its 5-Halogen Derivatives. [Link]

• RSC Publishing. A diversity of alkylation/acylation products of uracil and its derivatives: synthesis and a structural study - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• PubMed Central. Antiviral Activity of N1,N3-Disubstituted Uracil Derivatives against SARS-CoV-2 Variants of Concern. [Link]

• ACS Publications. Regioselective Direct C–H Arylations of Protected Uracils. Synthesis of 5- and 6-Aryluracil Bases | The Journal of Organic Chemistry. [Link]

• ResearchGate. Synthesis of Substituted Uracils by the Reactions of Halouracils with Selenium, Sulfur, Oxygen and Nitrogen Nucleophiles under Focused Microwave Irradiation. | Request PDF. [Link]

• PubMed Central. New Polymorphic Modifications of 6-Methyluracil: An Experimental and Quantum Chemical Study. [Link]

• Beilstein Journal of Organic Chemistry. Regioselective N-alkylation of the 1H-indazole scaffold. [Link]

Sources

• 1. EP3759082B1 - Process for the synthesis of 6-chloromethyluracil - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A diversity of alkylation/acylation products of uracil and its derivatives: synthesis and a structural study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Antiviral Activity of N1,N3-Disubstituted Uracil Derivatives against SARS-CoV-2 Variants of Concern - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 6-(Chloromethyl)uracil Derivatives in Biological Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the stability of reactive pyrimidine building blocks. 6-(Chloromethyl)uracil and its derivatives are highly valuable intermediates, often utilized in the synthesis of thymidine phosphorylase inhibitors and broad-spectrum antiviral or anticancer agents[1]. However, the very feature that makes them synthetically useful—the electrophilic chloromethyl group—also makes them highly susceptible to degradation in standard biological assays.

This guide provides a self-validating framework to troubleshoot, formulate, and execute assays using these labile compounds without compromising scientific integrity.

Section 1: The Chemistry of Instability (FAQ)

Q: Why do my 6-(chloromethyl)uracil derivatives lose activity so rapidly during in vitro assays? A: The rapid loss of activity is driven by the intrinsic reactivity of the chloromethyl group at the C6 position. This benzylic-like position is highly electrophilic and prone to both SN​1 and SN​2 nucleophilic substitutions. When introduced into standard aqueous biological buffers, the compound undergoes rapid hydrolysis, converting the active chloromethyl group into an inactive 6-(hydroxymethyl)uracil derivative[2]. Furthermore, if your buffer contains primary amines (e.g., Tris or Glycine), these amines will act as strong nucleophiles, covalently modifying the uracil derivative before it ever reaches your enzyme target.

Q: How does pH affect the degradation rate? A: The degradation is highly pH-dependent. The pKa of the unsubstituted uracil ring is approximately 9.8[3]. As the pH of your assay buffer approaches or exceeds this value, the uracil ring deprotonates, transitioning into an anionic state[3]. This increases the electron density of the pyrimidine ring, which can facilitate the departure of the chloride leaving group, accelerating degradation. Additionally, higher pH means a higher concentration of hydroxide ions ( OH− ), which directly accelerates the hydrolysis rate[4]. Therefore, maintaining a slightly acidic to neutral pH is critical.

Degradation pathways of 6-(chloromethyl)uracil in biological buffers.

Section 2: Buffer Selection & Quantitative Stability

Q: Which buffers should I use to maximize the half-life of these compounds? A: You must strictly avoid nucleophilic buffers. Tris-HCl, Glycine, and ammonium-based buffers will rapidly destroy your compound. Instead, utilize zwitterionic, non-nucleophilic buffers such as HEPES, MOPS, or simple Phosphate buffers. Furthermore, avoid adding strong nucleophilic reducing agents like Dithiothreitol (DTT) or β -mercaptoethanol, as the free thiols will aggressively alkylate the chloromethyl group. If a reducing environment is mandatory for your enzyme, consider using TCEP (Tris(2-carboxyethyl)phosphine), which is a potent reducing agent but a poor nucleophile.

Table 1: Comparative Half-Life of 6-(Chloromethyl)uracil at 37°C

Buffer System	pH	Est. Half-Life ( t1/2​ )	Primary Degradation Mechanism	Suitability for Assay
Tris-HCl (50 mM)	7.4	< 15 minutes	SN​2 Substitution (Amine)	Critical Failure
PBS (1x)	7.4	~ 4.5 hours	Hydrolysis ( OH− attack)	Marginal / Short assays
HEPES (50 mM)	6.8	> 12 hours	Slow Hydrolysis	Optimal
DMSO (Anhydrous)	N/A	> 6 months	None (if kept anhydrous)	Storage Only

Section 3: Standard Operating Procedures (SOPs)

To establish a self-validating system, every step from powder reconstitution to assay readout must be strictly controlled. Below are the field-proven methodologies for handling these derivatives.

Protocol A: Preparation and Storage of Anhydrous Stocks

Causality Check: Water is the enemy of the chloromethyl group. Even atmospheric moisture absorbed by DMSO can initiate slow hydrolysis during storage.

• Lyophilization: Ensure the 6-(chloromethyl)uracil powder is completely dry by lyophilizing it overnight before initial use.

• Anhydrous Solubilization: Dissolve the powder in anhydrous, amine-free DMSO (≥99.9% purity, stored over molecular sieves) to create a concentrated stock (e.g., 50 mM).

• Inert Atmosphere Aliquoting: Purge the headspace of sterile, moisture-free microcentrifuge tubes with Argon or dry Nitrogen gas.

• Volume Division: Aliquot the DMSO stock into single-use volumes (10–20 µL). Do not subject the main stock to freeze-thaw cycles.

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen and store immediately at -80°C.

• Validation Step: Periodically analyze a control aliquot via LC-MS to verify that the 6-(hydroxymethyl)uracil degradation product remains below 5%.

Protocol B: Execution of Enzyme Inhibition Assays

Causality Check: To minimize aqueous exposure time, the reactive inhibitor must be the final component added before the substrate.

• Buffer Preparation: Prepare a 50 mM HEPES buffer, pH 6.8. If a surfactant is needed to prevent aggregation, use 0.01% Tween-20.

• Reagent Thawing: Thaw a single aliquot of the DMSO stock at room temperature immediately before the assay.

• Serial Dilution: Perform all serial dilutions in anhydrous DMSO to maintain stability.

• Aqueous Transition: Create a 10x intermediate dilution by pipetting the DMSO dilutions into the HEPES assay buffer. Proceed to the next step within 2 minutes.

• Rapid Mixing: Add the intermediate aqueous dilutions to your enzyme mixture.

• Reaction Initiation: Add the substrate to initiate the assay. Limit the continuous read time to 30–60 minutes to ensure the inhibitor concentration remains functionally constant.

Step-by-step workflow for handling reactive uracil derivatives in biological assays.

References

• Title: Uracil 66-22-8 wiki Source: GuideChem URL
• Title: 6-(Chloromethyl)
• Title: 6-(Chloromethyl)
• Title: In Search of Uracil Derivatives as Bioactive Agents.
• Title: Temperature and pH Dual-Responsive Polymer Capsules Prepared by Interfacial Photo-Cross-Linking with Polymers Comprising 6-(Acryloyloxymethyl)

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6-(Chloromethyl)uracil | 18592-13-7 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [guidechem.com]

Reference Data & Comparative Studies

Comparative NMR Characterization of 2,4-Diamino-6-chloromethylpteridine and Its Analogs

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Protocols

Introduction & Scientific Context

The pteridine heterocyclic core is a privileged scaffold in medicinal chemistry, primarily due to its structural homology with folic acid. Among its derivatives, 2,4-Diamino-6-chloromethylpteridine serves as a critical electrophilic intermediate in the synthesis of classical antifolate drugs, most notably Methotrexate (MTX) and Aminopterin[1].

To ensure high-yield synthesis and prevent the propagation of impurities (such as the 7-isomer or unreacted precursors) into the final Active Pharmaceutical Ingredient (API), rigorous analytical characterization is required[2]. This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) profiles of 2,4-diamino-6-chloromethylpteridine against its direct precursor, 2,4-diamino-6-hydroxymethylpteridine , and its final downstream product, Methotrexate .

Caption: Workflow for the synthesis of Methotrexate from its pteridine precursor.

Comparative NMR Characterization (¹H and ¹³C)

The structural elucidation of pteridine analogs relies heavily on identifying the chemical shifts of the C7-proton on the heteroaromatic ring and the protons of the C6-methylene group. The electronic nature of the substituent attached to the C6-methylene carbon fundamentally alters the local magnetic environment, driving predictable shifts in both ¹H and ¹³C spectra[3].

Mechanistic Causality of Chemical Shifts

• The Precursor (-OH substitution): In 2,4-diamino-6-hydroxymethylpteridine, the highly electronegative oxygen atom pulls electron density via the inductive effect, deshielding the adjacent methylene protons to approximately 4.60–4.79 ppm[4].

• The Intermediate (-Cl substitution): Chlorination typically yields 2,4-diamino-6-chloromethylpteridine as a hydrochloride salt. While chlorine is less electronegative than oxygen, it is highly polarizable. More importantly, the protonation of the pteridine ring (due to the HCl salt form) significantly withdraws electron density from the entire fused ring system. This global deshielding effect pushes the C7-H proton downfield to ~8.85 ppm and the methylene protons to ~4.80–5.00 ppm[3].

• The Final API (N-Alkylation): In Methotrexate, the chlorine is replaced by a tertiary amine linked to a p-aminobenzoyl moiety. The anisotropic effect of the adjacent aromatic ring and the nitrogen's lone pair results in a distinct splitting pattern and a slight upfield shift of the methylene protons compared to the chlorinated intermediate[1].

Quantitative Data Summary

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for these three analogs when dissolved in DMSO- d6​ .

Compound	¹H NMR: C7-H (ppm)	¹H NMR: C6-CH₂ (ppm)	¹³C NMR: C6-CH₂ (ppm)	Key Distinguishing Features
2,4-Diamino-6-hydroxymethylpteridine	~8.59 (s, 1H)	~4.79 (s, 2H)	~60.5	Broad -OH proton signal (~5.3 ppm); absence of halogen isotope effects.
2,4-Diamino-6-chloromethylpteridine (HCl)	~8.85 (s, 1H)	~4.95 (s, 2H)	~45.8	Downfield shift of C7-H due to ring protonation; upfield shift of C6 carbon vs. precursor.
Methotrexate	~8.56 (s, 1H)	~4.79 (s, 2H)	~55.2	Presence of N-CH₃ (~3.20 ppm) and complex glutamate multiplet (~2.0-4.3 ppm).

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. In-process controls (like TLC and qNMR internal standards) are embedded to verify success at each stage.

Protocol A: Synthesis of 2,4-Diamino-6-chloromethylpteridine

This step relies on the nucleophilic substitution of the hydroxyl group using thionyl chloride (SOCl₂). Causality note: The reaction must be maintained under strictly anhydrous conditions; the presence of moisture will rapidly hydrolyze the highly reactive chloromethyl intermediate back into the starting material, destroying the yield[3].

• Preparation: Oven-dry a 100 mL round-bottom flask and purge with inert gas (Argon or N₂). Add 10 mL of anhydrous thionyl chloride.

• Reagent Addition: Place the flask in an ice bath (0–5°C). Slowly add 1.0 g of finely powdered 2,4-diamino-6-hydroxymethylpteridine portion-wise while maintaining vigorous magnetic stirring. The gradual addition prevents uncontrolled exothermic spikes.

• Reaction: Remove the ice bath and allow the suspension to warm to room temperature (20–25°C). Stir continuously for 12–18 hours under an inert atmosphere. The solid precursor will gradually dissolve as the chlorinated product forms.

• In-Process Control: Quench a 10 µL aliquot in anhydrous methanol and analyze via TLC (Eluent: Ethyl acetate/Hexane) to confirm the disappearance of the starting material.

• Workup: Attach the flask to a rotary evaporator and remove excess SOCl₂ under high vacuum (in a well-ventilated fume hood). Wash the resulting crude solid with cold anhydrous diethyl ether to remove residual sulfur byproducts.

• Isolation: Dry the resulting yellow solid (2,4-diamino-6-chloromethylpteridine hydrochloride) under vacuum at 40°C for 4 hours.

Protocol B: Quantitative NMR (qNMR) Acquisition

To accurately determine the purity of the synthesized intermediate without relying solely on HPLC[2], qNMR is utilized.

• Sample Preparation: Accurately weigh exactly 10.0 mg of the synthesized 2,4-diamino-6-chloromethylpteridine and 5.0 mg of a certified internal standard (e.g., Dimethyl sulfone, which provides a clean singlet at ~3.0 ppm) into a clean vial.

• Solvation: Dissolve the mixture in 0.6 mL of high-purity DMSO- d6​ (100% atom D). Transfer the homogeneous solution to a 5 mm NMR tube.

• Instrument Configuration: Load the sample into a 400 MHz (or higher) NMR spectrometer.

• Parameter Optimization (Causality): Set the relaxation delay ( D1​ ) to at least 5 times the longest T1​ relaxation time of the protons of interest (typically D1​≥10 seconds for quantitative accuracy). This ensures that all nuclei fully return to thermal equilibrium between pulses, preventing signal saturation and skewed integrals.

• Acquisition & Processing: Acquire 64 scans using a 90° pulse angle. Phase and baseline correct the spectrum manually. Calculate purity by comparing the integral of the C7-H singlet (~8.85 ppm) against the internal standard.

Biological Application: DHFR Inhibition

The ultimate goal of synthesizing these pteridine analogs is to generate potent inhibitors of Dihydrofolate Reductase (DHFR). By mimicking the natural substrate (folic acid), compounds like Methotrexate competitively bind to the active site of DHFR. This prevents the reduction of dihydrofolate to tetrahydrofolate, starving the cell of the one-carbon donors required for purine and thymidylate synthesis, thereby arresting cell proliferation[5].

Caption: Inhibition of the Dihydrofolate Reductase (DHFR) pathway by pteridine analogs.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 6-(Chloromethyl)pteridine-2,4-diamine monohydrochloride | 82778-08-3 | Benchchem [benchchem.com]
• 4. 945-24-4 | (2,4-Diaminopteridin-6-yl)methanol | Other Aromatic Heterocycles | Ambeed.com [ambeed.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Structural Validation of 6-(chloromethyl)uracil: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Techniques

Introduction & Structural Challenges

6-(chloromethyl)uracil (CAS: 18592-13-7) is a highly reactive, electrophilic building block utilized extensively in the synthesis of nucleoside analogs, antiviral agents, and targeted enzyme inhibitors such as thymidine phosphorylase inhibitors[1]. Structurally, the molecule presents specific analytical challenges: the highly reactive chloromethyl (-CH₂Cl) moiety is prone to nucleophilic attack, and the uracil ring can exist in multiple tautomeric states while forming complex intermolecular hydrogen-bonding networks.

While routine laboratory characterization relies on Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), Single-Crystal X-ray Diffraction (SC-XRD) remains the definitive gold standard for absolute 3D structural validation and elucidating electronic features within the crystal lattice[2]. This guide objectively compares these analytical techniques, providing causality-driven methodologies to ensure scientific integrity during structural validation.

Objective Comparison of Analytical Techniques

To select the appropriate validation method, researchers must weigh the need for absolute conformational data against throughput and sample state.

Table 1: Performance Matrix for 6-(chloromethyl)uracil Validation

Analytical Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy (¹H / ¹³C)	High-Resolution Mass Spec (HRMS)
Primary Output	Absolute 3D atomic coordinates & bond lengths	Bulk molecular connectivity & purity	Exact molecular weight & isotopic formula
3D Conformation	Yes (Exact solid-state packing)	No (Time-averaged solution state)	No (Gas-phase ions/fragments)
Intermolecular Data	Maps exact N-H···O H-bonding networks	Inferred via chemical shift changes	None
Sample Requirement	~10-15 mg (Requires single crystal)	~5-10 mg (Dissolved in DMSO-d₆)	< 1 mg (Dilute solution)
Time to Result	3-7 days (Including crystallization time)	10-30 minutes	5-10 minutes
Destructive?	No (Crystal can be recovered)	No (Solvent can be evaporated)	Yes (Sample is ionized)

Key Takeaway: While NMR is excellent for confirming the presence of the -CH₂- protons (which appear as a distinct singlet around 4.45 ppm in DMSO-d₆[1]), it cannot definitively map the solid-state packing. X-ray crystallography is required to confirm the di-lactam tautomeric form and measure the exact C-Cl bond length (~1.78 Å)[2].

Structural Validation Workflows

The following diagrams illustrate the logical progression and decision-making processes for validating the structure of synthesized 6-(chloromethyl)uracil.

Figure 1: Comprehensive structural validation workflow for 6-(chloromethyl)uracil.

Figure 2: Decision matrix for selecting the appropriate analytical technique.

Causality-Driven Experimental Protocols

To ensure a self-validating system, the protocols below detail not just the steps, but the causality behind each physical and chemical manipulation.

Protocol 1: Single-Crystal Growth of 6-(chloromethyl)uracil

Because 6-(chloromethyl)uracil contains a highly reactive electrophilic center, standard crystallization techniques must be heavily modified to prevent degradation.

• Solvent Selection (Critical Step):

  • Action: Select an anhydrous, aprotic solvent system such as Acetonitrile (MeCN) or an Acetone/Hexane vapor diffusion setup.

  • Causality: Do not use nucleophilic solvents like methanol or ethanol. The chloromethyl group will undergo rapid Sₙ2 substitution under prolonged exposure to nucleophiles, inadvertently yielding 6-(alkoxymethyl)uracil derivatives[3].

• Sample Dissolution & Filtration:

  • Action: Dissolve ~15 mg of highly pure (>98%) 6-(chloromethyl)uracil in 2 mL of anhydrous MeCN. Pass the solution through a 0.22 µm PTFE syringe filter into a clean, borosilicate glass vial.

  • Causality: Filtration removes microscopic dust particles that act as heterogeneous nucleation sites. Removing these sites forces the system to grow a few large, high-quality single crystals rather than a useless microcrystalline powder.

• Controlled Evaporation:

  • Action: Seal the vial with a septum and puncture it with a single 20-gauge needle. Place the vial in a dark, vibration-free cabinet at a stable 20 °C for 3–5 days.

  • Causality: A slow, undisturbed evaporation rate ensures that the molecules have sufficient time to arrange into the lowest-energy thermodynamic crystal lattice, minimizing structural defects.

• Optical Validation (Self-Validating Check):

  • Action: Harvest the crystals and examine them submerged in paratone oil under a polarized light microscope. Select a crystal that exhibits sharp, uniform extinction (goes completely dark at specific rotation angles).

  • Causality: Sharp extinction confirms the crystal consists of a single continuous domain. Crystals that do not extinguish uniformly are twinned or cracked and will yield convoluted, unresolvable diffraction data.

Protocol 2: X-ray Data Collection and Refinement

• Mounting and Cryoprotection:

  • Action: Coat the validated crystal in Paratone-N oil and mount it on a polyimide MiTeGen loop.

  • Causality: The oil acts as a cryoprotectant and an environmental barrier, preventing atmospheric moisture from degrading the crystal prior to freezing.

• Cryogenic Cooling:

  • Action: Immediately transfer the loop to the diffractometer goniometer and bathe it in a 100 K nitrogen cold stream.

  • Causality: Cryogenic cooling drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This sharpens the electron density map, allowing for the precise resolution of high-angle reflections and accurate determination of the C-Cl bond length.

• Data Acquisition & Solution:

  • Action: Irradiate the sample using Mo-Kα (λ = 0.71073 Å) or Cu-Kα (λ = 1.54184 Å) radiation. Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure via full-matrix least-squares on F² (SHELXL).

  • Causality: A successful refinement will yield an R₁ factor of < 0.05, statistically validating that the proposed structural model perfectly matches the experimental electron density.

Conclusion

For the structural validation of 6-(chloromethyl)uracil, relying solely on NMR and HRMS leaves critical blind spots regarding 3D conformation and solid-state interactions. X-ray crystallography provides the definitive proof of regiochemistry, tautomeric state, and hydrogen-bonding networks[2]. By strictly controlling the crystallization environment to prevent nucleophilic degradation of the chloromethyl group, researchers can consistently generate high-fidelity crystallographic data, ensuring the integrity of downstream drug development pipelines.

References

• Öztürk, Nuri. "Crystal structure, spectroscopic and electronic features of 6-(Chloromethyl)uracil." Journal of Molecular Structure, 2019.[Link][2]

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Biological activity of 6-(chloromethyl)uracil analogs with different substituents

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the uracil scaffold stands as a privileged structure, serving as a foundational component in a multitude of therapeutic agents.[1] Modifications to the uracil ring have yielded a diverse array of derivatives with a broad spectrum of pharmacological activities, including anticancer, antiviral, and antibacterial properties.[2][3][4] Among these, 6-(chloromethyl)uracil has emerged as a key intermediate for the synthesis of potent bioactive molecules, particularly as inhibitors of thymidine phosphorylase (TP), an enzyme implicated in cancer progression.[1][5][6] This guide provides a comprehensive comparison of the biological activities of various 6-(chloromethyl)uracil analogs, offering insights into their structure-activity relationships (SAR) and the experimental methodologies used for their evaluation.

The 6-(Chloromethyl)uracil Scaffold: A Versatile Starting Point

6-(Chloromethyl)uracil is a reactive intermediate that allows for the introduction of various substituents at the 6-position, leading to the generation of diverse chemical libraries for biological screening.[7][8] Its synthesis can be achieved through several routes, including the chlorination of 6-(hydroxymethyl)uracil.[7]

Synthesis of 6-(Chloromethyl)uracil: A Representative Protocol

A common method for the preparation of 6-(chloromethyl)uracil involves the reaction of 6-(hydroxymethyl)uracil with a chlorinating agent such as thionyl chloride in an appropriate solvent.[7]

Experimental Protocol: Synthesis of 6-(Chloromethyl)uracil [7]

• To a 250 mL three-necked flask, add 6-(hydroxymethyl)uracil (11.5 g, 0.081 mol).

• Add 115 mL of dichloromethane, followed by thionyl chloride (17.6 mL, 0.24 mol) and a catalytic amount of N,N-dimethylformamide (DMF).

• Heat the reaction mixture to reflux and stir for 2 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Collect the solid product by filtration.

• Wash the solid with dichloromethane and dry to obtain 6-(chloromethyl)uracil.

This straightforward synthesis provides the foundational molecule for the development of a wide range of analogs with diverse biological activities.

Anticancer Activity: Targeting Thymidine Phosphorylase

A significant body of research on 6-(chloromethyl)uracil analogs has focused on their potential as anticancer agents, primarily through the inhibition of thymidine phosphorylase (TP).[1][6][9] TP is an enzyme that plays a crucial role in pyrimidine metabolism and is overexpressed in many solid tumors. Its inhibition can prevent the degradation of fluorinated pyrimidine nucleoside drugs, thereby enhancing their antitumor efficacy.[1]

Structure-Activity Relationship (SAR) for TP Inhibition

Systematic modifications of the 6-(chloromethyl)uracil scaffold have revealed key structural features that govern TP inhibitory activity.

• Substitution at the 5-Position: The introduction of hydrophobic groups at the 5-position of 6-chlorouracil has been shown to significantly enhance TP inhibitory activity.[6] Potent inhibitors often contain a five- or six-membered cyclic substituent with a π-electron system at this position.[6] For instance, 6-chloro-5-cyclopent-1-en-1-yluracil has demonstrated high efficiency as a TP inhibitor.[6]

• Modification of the 6-Methylene Bridge: Replacing the chlorine atom of the 6-chloromethyl group with N-substituted aminomethyl side chains has led to the development of highly potent and water-soluble TP inhibitors.[1][10] The introduction of guanidino or amidino groups, in particular, has been shown to enhance the in vitro inhibitory activity.[10] A notable example is 5-chloro-6-[1-(2'-iminopyrrolidin-1'-yl)methyl]uracil (TPI), a potent TP inhibitor that has been evaluated in clinical studies.[9][10]

Comparative Anticancer Activity of 6-(Chloromethyl)uracil Analogs

The following table summarizes the TP inhibitory activity of selected 6-(chloromethyl)uracil analogs.

Compound	Substituent(s)	Target Enzyme	IC50 / Ki Value	Reference
6-Chloro-5-cyclopent-1-en-1-yluracil	5-cyclopent-1-en-1-yl, 6-Cl	Human Thymidine Phosphorylase	Ki = 0.20 ± 0.03 µM	[6]
5-Chloro-6-[1-(2'-iminopyrrolidin-1'-yl)methyl]uracil (TPI)	5-Cl, 6-(1-(2'-iminopyrrolidin-1'-yl)methyl)	Human Thymidine Phosphorylase	IC50 = 35 nM	[9]
5-Halo-6-[(2'-aminoimidazol-1'-yl)methyl]uracils (X = Cl, Br)	5-Cl or Br, 6-((2'-aminoimidazol-1'-yl)methyl)	E. coli Thymidine Phosphorylase	IC50 ≈ 20 nM	[9]
6-Amino-5-bromouracil	5-Br, 6-amino	Thymidine Phosphorylase	IC50 = 5-30 µM	[9]

Caption: Step-by-step workflow of the MTT assay for determining cytotoxicity.

Plaque Reduction Assay for Antiviral Activity

The plaque reduction assay is a standard method for quantifying the infectivity of a lytic virus and evaluating the efficacy of antiviral compounds.

Experimental Protocol: Plaque Reduction Assay

• Cell Seeding: Seed a confluent monolayer of susceptible host cells in multi-well plates.

• Virus and Compound Incubation: Prepare serial dilutions of the test compound. Incubate a known titer of the virus with each compound dilution for a set period.

• Infection: Remove the cell culture medium and infect the cell monolayers with the virus-compound mixtures.

• Adsorption: Allow the virus to adsorb to the cells for 1-2 hours.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agar or methylcellulose) to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (days to weeks, depending on the virus).

• Plaque Visualization: Stain the cells with a vital stain (e.g., crystal violet). Viable cells will take up the stain, while areas of virus-induced cell death (plaques) will remain unstained.

• Plaque Counting and Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus control (no compound). Determine the IC50 value, which is the concentration of the compound that reduces the number of plaques by 50%.

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Experimental Workflow: Broth Microdilution MIC Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of an antibacterial agent.

Conclusion and Future Directions

The 6-(chloromethyl)uracil scaffold has proven to be a highly valuable starting point for the development of potent inhibitors of thymidine phosphorylase with significant anticancer potential. The structure-activity relationship studies have highlighted the importance of substitutions at the 5-position and modifications of the 6-methylene bridge for enhancing inhibitory activity. While the primary focus has been on anticancer applications, the exploration of antiviral and antibacterial activities of these analogs is a promising area for future research. The development of new derivatives with improved potency, selectivity, and pharmacokinetic properties remains an active field of investigation. The experimental protocols outlined in this guide provide a robust framework for the continued evaluation and comparison of novel 6-(chloromethyl)uracil analogs, paving the way for the discovery of new therapeutic agents.

References

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• Yano, S., et al. (2004). Synthesis and evaluation of 6-methylene-bridged uracil derivatives. Part 1: discovery of novel orally active inhibitors of human thymidine phosphorylase. Journal of Medicinal Chemistry, 47(15), 3845-3855. (URL: [Link])

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• Nencka, R., et al. (2007). Discovery of 5-substituted-6-chlorouracils as efficient inhibitors of human thymidine phosphorylase. Journal of Medicinal Chemistry, 50(24), 5903-5911. (URL: [Link])

• Pruitt, J. R., et al. (2005). Aminoimidazolylmethyluracil analogues as potent inhibitors of thymidine phosphorylase and their bioreductive nitroimidazolyl prodrugs. Journal of Medicinal Chemistry, 48(1), 123-134. (URL: [Link])

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In vitro evaluation of uracil derivatives as enzyme inhibitors

In Vitro Evaluation of Uracil Derivatives as Enzyme Inhibitors: A Comparative Guide

Uracil derivatives are foundational scaffolds in medicinal chemistry, extensively utilized to modulate nucleotide metabolism and DNA repair pathways. As a Senior Application Scientist, I frequently evaluate these compounds against two critical enzymatic targets: Thymidine Phosphorylase (TP) , a key driver of tumor angiogenesis, and Uracil-DNA Glycosylase (UNG) , an essential DNA repair enzyme that limits the efficacy of antimetabolite therapies.

This guide provides an objective, data-driven comparison of uracil-based inhibitors for these two enzymes. We will dissect the mechanistic causality behind their structural design, benchmark their in vitro performance, and detail self-validating experimental protocols to ensure rigorous preclinical evaluation.

Targeting Thymidine Phosphorylase (TP) in Oncology

Mechanistic Rationale TP catalyzes the reversible phosphorolysis of thymidine to thymine and 2-deoxy-D-ribose-1-phosphate. Beyond nucleotide salvage, TP possesses potent angiogenic activity, directly linking its catalytic function to tumor metastasis [1]. Effective TP inhibitors must block this catalytic site without cross-reacting with structurally similar enzymes like Uridine Phosphorylase (UP) or Purine Nucleoside Phosphorylase (PNP).

Thymidine Phosphorylase (TP) catalytic pathway and targeted competitive inhibition.

Comparative Performance Data The addition of hydrophobic or amino-substituted groups at the C5 and C6 positions of the uracil ring significantly enhances TP affinity. For instance, AEAC achieves high selectivity because its 6-amino substitution provides critical hydrogen bonding unique to the TP active site, preventing off-target UP inhibition [3, 4].

Inhibitor Class / Compound	Target Enzyme	Inhibitory Potency	Selectivity Profile	Key Structural Feature
AEAC (6-(2-aminoethyl)amino-5-chlorouracil)	Human TP	Ki​ = 165 nM	High (No UP/PNP inhibition up to 1 mM)	6-amino substitution provides critical H-bonding [3].
TPI (Tipiracil component)	Human TP	IC50​ < 1 μ M	High (Clinical standard)	Iminopyrrolidinyl-methyluracil derivative [2, 4].
5-Substituted-6-chlorouracils	Human TP	Ki​ ≈ 0.20 μ M	Moderate to High	Hydrophobic C5 group enhances pocket binding [4].

Self-Validating Protocol: In Vitro TP Enzyme Kinetics Assay To evaluate novel TP inhibitors, a continuous spectrophotometric assay measuring the formation of thymine is standard. A robust protocol must include orthogonal validation to confirm that enzyme inhibition translates to functional anti-angiogenic effects.

• Reagent Preparation: Prepare 50 mM potassium phosphate buffer (pH 7.4). Purify recombinant human TP or use validated cell lysates (e.g., A549 cells) [3].

• Reaction Assembly: In a UV-transparent 96-well plate, combine buffer, varying concentrations of the uracil derivative (0.1 nM to 10 μ M), and 0.5 μ g of TP enzyme. Incubate for 10 minutes at 37°C to allow equilibrium binding.

• Initiation & Kinetic Monitoring: Add 1 mM thymidine to initiate the reaction. Immediately monitor the absorbance at 290 nm (where the spectral difference between thymidine and thymine is maximal) for 20 minutes.

• Causality & Control Check:

  • Positive Control: Use AEAC or TPI to validate assay sensitivity.

  • Selectivity Counter-Screen: Run the exact assay using recombinant Uridine Phosphorylase (UP) and uridine as the substrate. A true TP-selective hit will show no shift in UP kinetics.

• Orthogonal Validation (Functional): Use a Boyden chamber assay with Human Umbilical Vein Endothelial Cells (HUVECs). TP induces HUVEC migration; effective inhibitors will abrogate this migration without affecting VEGF-induced chemotaxis [1, 3].

Targeting Uracil-DNA Glycosylase (UNG) in DNA Repair

Mechanistic Rationale UNG excises uracil bases from DNA via an "extrahelical recognition" mechanism, flipping the uracil nucleotide out of the DNA duplex and into the enzyme's active site [5]. Inhibiting UNG is a strategic approach to potentiate the cytotoxicity of antimetabolite drugs (like 5-fluorouracil) or to disrupt viral replication (e.g., HIV-1, Vaccinia) [6, 7].

UNG-mediated base excision repair mechanism and bipartite targeted inhibition.

Comparative Performance Data Because the UNG active site is highly specific for the small uracil base, bulky substitutions directly on the ring often cause steric clashes. Successful "bipartite" inhibitors solve this causality dilemma by using the uracil moiety to anchor into the active site, while a tethered aromatic ring binds the adjacent DNA-binding groove [5, 6].

Inhibitor Class	Target Enzyme	Inhibitory Potency	Mechanism of Action	Key Structural Feature
6-(p-alkylanilino)uracils	hUNG / Viral UNG	IC50​ ≈ 10 μ M	Competitive	N1-substituted uracil base [7].
Bipartite Inhibitors	hUNG	IC50​ < 1 μ M	Competitive (Dual-binding)	Uracil linked to a multiple-substituted phenyl ring [6, 7].
Triskelion Inhibitors	hUNG	Sub-micromolar	Competitive	Branched linker with uracil and aromatic fragments [6].

Self-Validating Protocol: Fluorescence-Based UNG Cleavage Assay To accurately measure UNG inhibition, a molecular beacon-style fluorescence assay is highly recommended over traditional radioactive gel-based methods due to its real-time kinetic capabilities.

• Substrate Design: Synthesize a short double-stranded DNA oligonucleotide containing a single central uracil. Label the 5' end with a fluorophore (e.g., FAM) and the 3' end with a quencher (e.g., BHQ1).

• Reaction Assembly: In a 96-well black microplate, add 20 mM Tris-HCl (pH 8.0), 1 mM DTT, 1 mM EDTA, and 0.1 mg/mL BSA. Add the uracil derivative (inhibitor) at varying concentrations.

• Enzyme Addition: Add 1 unit of recombinant human UNG (or viral UNG) to the wells. Pre-incubate for 15 minutes at 37°C.

• Initiation & Readout: Add 50 nM of the fluorogenic DNA substrate. As UNG cleaves the uracil, the DNA backbone becomes susceptible to spontaneous or heat-induced β -elimination (or add Endonuclease IV to rapidly cleave the AP site), separating the fluorophore from the quencher. Monitor fluorescence (Ex 490 nm / Em 520 nm) continuously.

• Causality & Control Check:

  • Negative Control: A substrate containing thymine instead of uracil ensures the observed fluorescence is strictly UNG-dependent.

  • Mechanism Check: Perform the assay at multiple substrate concentrations to generate Lineweaver-Burk plots. Bipartite inhibitors should display competitive inhibition kinetics, confirming they compete with DNA for the active site [7, 8].

Conclusion & Selection Guide

When evaluating uracil derivatives in vitro, the choice of target and structural modification is paramount. For angiogenesis and oncology applications targeting TP , modifications at the C5 and C6 positions yield the highest potency and selectivity. Conversely, for DNA repair modulation targeting UNG , unmodified uracil rings tethered to bulky aromatic groups (bipartite inhibitors) are required to exploit the extrahelical flipping mechanism without causing steric exclusion from the active site. Rigorous, self-validating kinetic assays paired with functional cellular readouts remain the gold standard for advancing these compounds through the preclinical pipeline.

References

• Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. PubMed / AACR. 1

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• Antiangiogenic and Antitumor Activity of 6-(2-Aminoethyl)Amino-5-Chlorouracil, a Novel Small-Molecule Inhibitor of Thymidine Phosphorylase. AACR Journals. 3

• Discovery of 5-Substituted-6-chlorouracils as Efficient Inhibitors of Human Thymidine Phosphorylase. ACS Publications. 4

• Uracil-Directed Ligand Tethering: An Efficient Strategy for Uracil DNA Glycosylase (UNG) Inhibitor Development. PMC - NIH. 5

• Inhibitors of DNA Glycosylases as Prospective Drugs. PMC - NIH. 6

• A New Class of Uracil–DNA Glycosylase Inhibitors Active against Human and Vaccinia Virus Enzyme. MDPI. 7

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• 6. Inhibitors of DNA Glycosylases as Prospective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Comparing the antiviral activity of 6-(chloromethyl)uracil derivatives against different viruses

As a Senior Application Scientist in antiviral drug discovery, evaluating the structural nuances of pyrimidine analogs is critical for overcoming viral resistance and minimizing host cytotoxicity. The uracil scaffold is a foundational building block in this domain. Specifically, modifying the 6-position of the pyrimidine ring—often utilizing 6-(chloromethyl)uracil as a versatile synthetic precursor—allows for the introduction of bulky, lipophilic groups.

This guide provides an objective, data-driven comparison of 6-(chloromethyl)uracil derivatives and their downstream analogs across different viral targets, detailing the mechanistic rationale, comparative efficacy, and the self-validating experimental workflows required to assess them.

Mechanistic Grounding: The 6-Position Advantage

The spatial orientation of substituents on the uracil ring dictates their mechanism of action. For human immunodeficiency virus type 1 (HIV-1), 6-substituted uracils function primarily as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). The 6-substituent projects into the highly hydrophobic allosteric pocket of the reverse transcriptase enzyme, forming critical steric interactions that lock the viral polymerase in an inactive conformation[1].

For paramyxoviruses like the Parainfluenza 1 (Sendai) virus, specific 6-alkylated derivatives synthesized from 6-(chloromethyl)uracil interfere directly with viral replication machinery[2]. Conversely, modifying the sugar moiety to create 4'-chloromethyl carbocyclic uracils attempts to target viral RNA-dependent RNA polymerases (RdRp) via chain termination, though in vitro translation of this mechanism varies heavily by viral species[3].

Fig 1: Logical relationship between uracil modifications, mechanisms, and viral targets.

Comparative Antiviral Profiling

The antiviral efficacy of these derivatives is highly dependent on the target virus and the specific structural modification. The table below summarizes the quantitative performance of distinct derivative classes against their respective viral targets, compared to standard clinical alternatives.

Derivative Class	Synthesized From	Target Virus	Antiviral Efficacy	Cytotoxicity Limit (CC50)	Standard Clinical Alternative
6-(Oxiranylmethyl)uracils	1,3-dimethyl-6-chloromethyluracil	Sendai Virus (PIV-1)	Potent inhibition[2]	Moderate toxicity observed[2]	Ribavirin
6-(Arylthio)uracils	6-chlorouracil / 6-(chloromethyl)uracil	HIV-1 / HSV-1	Moderate (IC50 ~7.2-7.8 µM)[4]	> 100 µM	Efavirenz (NNRTI) / Acyclovir
4'-Chloromethyl carbocyclic uracils	(-)-Vince lactam	SARS-CoV-2 / IFV	Inactive (> 10 µM)[3]	Non-toxic up to 100 µM[3]	Remdesivir / Oseltamivir

Key Insight: While 6-oxiranylmethyluracils exhibit potent and selective antiviral activity against Sendai virus replication[2], structural modifications at the 4'-position (e.g., 4'-chloromethyl carbocyclic uracils) fail to demonstrate significant activity against SARS-CoV-2 or Influenza A/B, despite showing excellent safety profiles in primary human PBM and Vero cells[3].

Experimental Workflows & Self-Validating Protocols

To objectively evaluate these compounds, researchers must employ self-validating experimental systems. Relying solely on qPCR for viral load quantification is insufficient, as it cannot differentiate between defective viral RNA and infectious virions. The following protocols establish a rigorous framework for determining the Selectivity Index (SI = CC50 / IC50).

Protocol A: Plaque Reduction Assay (Infectious Virion Quantification)

Causality: This assay provides a direct, quantifiable measure of infectious viral particle reduction, distinguishing true antiviral efficacy from mere cytostasis.

• Cell Seeding: Seed LLCMK2 or Vero cells in 6-well plates at 5×105 cells/well. Incubate at 37°C in 5% CO₂ until a 90-100% confluent monolayer forms. (Rationale: A confluent monolayer is strictly required to form distinct, non-overlapping plaques).

• Viral Adsorption: Aspirate media and infect cells with the target virus (e.g., Sendai virus or HSV-1) at a Multiplicity of Infection (MOI) of 0.01. Incubate for 1 hour at 37°C, rocking the plates every 15 minutes. (Rationale: Periodic rocking prevents cellular desiccation and ensures uniform viral distribution).

• Compound Overlay: Remove the viral inoculum. Overlay the cells with a semisolid medium containing 1% agarose, 2% FBS, and escalating concentrations of the uracil derivative (e.g., 1 µM, 5 µM, 10 µM). Include a vehicle control (DMSO) and a clinical positive control (e.g., Ribavirin). (Rationale: The agarose restricts viral spread to adjacent cells only, forming localized, countable plaques).

• Incubation & Fixation: Incubate for 3-5 days. Fix cells with 10% formaldehyde for 1 hour, then carefully remove the agarose plug.

• Staining & Quantification: Stain the monolayer with 0.5% crystal violet in 20% ethanol. Count the clear zones (plaques). Calculate the IC50 based on the concentration that reduces plaque count by 50% relative to the vehicle control.

Protocol B: MTS Cytotoxicity Profiling (Therapeutic Window Validation)

Causality: Antiviral efficacy is clinically irrelevant if the compound is inherently cytotoxic. This assay establishes the CC50 to ensure the drug acts specifically on viral targets.

• Preparation: Seed mock-infected host cells in a 96-well plate at 1×104 cells/well.

• Treatment: Expose cells to a serial dilution of the uracil derivative (1 µM to 100 µM) in triplicate. Include an untreated control (100% viability) and a blank (media only).

• Metabolic Conversion: After 72 hours, add 20 µL of MTS reagent to each well. Incubate for 1-4 hours. (Rationale: Viable cells reduce the MTS tetrazolium compound into a colored formazan product via active NAD(P)H-dependent dehydrogenase enzymes).

• Validation & Readout: Measure absorbance at 490 nm using a microplate reader. Subtract the blank background. Calculate CC50 using non-linear regression analysis. Self-Validation Check: The assay is only valid if the untreated control absorbance falls strictly within the linear dynamic range of the spectrophotometer (typically 0.8 - 1.5 OD). If the OD is outside this range, the cell seeding density must be optimized.

References

• Synthesis of 4′-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents Source: PMC / NIH URL:[Link]

• Synthesis, Biological Evaluation, and Pharmacophore Generation of Uracil, 4(3H)-Pyrimidinone, and Uridine Derivatives as Potent and Selective Inhibitors of Parainfluenza 1 (Sendai) Virus Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

• Synthesis and Antiviral Activity of 1-{[2-(Phenoxy)ethoxy]methyl}uracil Derivatives Source: Chemistry of Heterocyclic Compounds / ResearchGate URL:[Link]

• Synthesis of Certain 6-(Arylthio)uracils and Related Derivatives as Potential Antiviral Agents Source: ResearchGate URL:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of 4′-Substituted Carbocyclic Uracil Derivatives and Their Monophosphate Prodrugs as Potential Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Cytotoxicity evaluation of novel uracil derivatives on cancer cell lines

As a Senior Application Scientist in early-stage oncology drug discovery, I frequently encounter a critical bottleneck: translating novel synthetic compounds into reliable, reproducible in vitro efficacy data. The pyrimidine analogue 5-Fluorouracil (5-FU) has been a cornerstone of chemotherapy for decades, primarily functioning as a thymidylate synthase (TYMS) inhibitor. However, dose-limiting toxicity and acquired resistance have necessitated the development of novel uracil derivatives—such as uracil-azole hybrids, salicylidene uracils, and 1,2,3-triazole-bearing derivatives[1][2][3].

This guide provides an objective, data-driven comparison of these novel uracil derivatives against standard chemotherapeutics. More importantly, it details the self-validating experimental workflows required to establish true causality between compound administration and cancer cell death, ensuring your preclinical data is robust, reproducible, and ready for regulatory scrutiny.

The Mechanistic Imperative: Why Modify Uracil?

To evaluate cytotoxicity accurately, we must first understand the targeted mechanism. Classic 5-FU is a prodrug that, upon intracellular conversion, competitively inhibits TYMS, halting the methylation of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP). This depletes the dNTP pool, stalling DNA synthesis and triggering apoptosis[1].

Novel derivatives are engineered to bypass common resistance mechanisms (like TYMS overexpression) by introducing bulky, electron-rich moieties (e.g., triazoles or imidazoles) that enhance binding affinity within the TYMS active site or introduce secondary targets like EGFR or CDKs[4].

Fig 1: Mechanistic pathway of TYMS inhibition by uracil derivatives leading to intrinsic apoptosis.

Data Synthesis: The Efficacy Landscape

When comparing novel compounds to clinical standards, IC₅₀ (Half-maximal inhibitory concentration) is the primary metric. However, IC₅₀ is highly context-dependent (varying by cell line, seeding density, and assay duration). Table 1 synthesizes recent experimental data comparing novel uracil derivatives against 5-FU across three prevalent solid tumor cell lines: MCF-7 (Breast), HepG2 (Liver), and A549 (Lung)[2][5].

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) of Novel Uracil Derivatives vs. Standard 5-FU (48-72h Exposure)

Compound Class / Specific Lead	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)	Primary Mechanism / Target
5-Fluorouracil (Standard)	11.79 ± 0.06	10.32 ± 0.05	19.66 ± 0.04	TYMS Inhibition
1,2,3-Triazole-Uracil (13j) [5]	Not Tested	Not Tested	1.18 ± 0.12	TYMS / G1-S Phase Arrest
Uracil-Azole Hybrid (4j) [2]	16.18 ± 1.02	7.56 ± 5.28	Not Tested	EGFR / Cell Cycle Arrest
Schiff Base Uracil (16)	14.37 ± 0.07	14.08 ± 0.10	> 90.00	CDK2 / Apoptosis Induction

Data Interpretation: The addition of a 1,2,3-triazole moiety (Compound 13j) drastically increases potency against A549 lung cancer cells (IC₅₀ = 1.18 µM) compared to 5-FU, driven by superior enzyme inhibition (hTS IC₅₀ = 0.13 µM)[5]. Conversely, Uracil-Azole hybrids show high selectivity for hepatic carcinoma (HepG2)[2].

Self-Validating Experimental Methodologies

A common pitfall in drug discovery is relying on a single assay to declare a compound "cytotoxic." As an application scientist, I mandate a self-validating workflow: primary screening must be orthogonally validated to rule out metabolic artifacts, followed by phenotypic and molecular confirmation.

Fig 2: Self-validating experimental workflow for evaluating cytotoxicity and apoptotic mechanisms.

Protocol 1: Orthogonally Validated Cell Viability (MTT & ATP-based Assays)

Causality Check: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase activity. It is a proxy for metabolic activity, not strictly cell death. Some novel compounds can cause metabolic uncoupling, leading to false positives. Therefore, we pair MTT with an ATP-luminescence assay (e.g., CellTiter-Glo) to confirm that a drop in metabolic activity correlates with a true loss of cellular ATP[5].

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 or MCF-7) in two parallel 96-well plates at 5,000 cells/well in 100 µL of complete media. Critical Step: Leave the perimeter wells empty (fill with PBS) to prevent edge-effect evaporation, which skews data.

• Treatment: After 24h of adherence, treat cells with novel uracil derivatives at a concentration gradient (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO < 0.1% final concentration) and a positive control (5-FU). Incubate for 48h and 72h.

• MTT Readout (Plate 1): Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Carefully aspirate media and dissolve the formazan crystals in 150 µL of DMSO. Read absorbance at 570 nm.

• ATP Readout (Plate 2): Equilibrate the plate to room temperature. Add 100 µL of CellTiter-Glo reagent. Shake for 2 minutes to induce cell lysis, incubate for 10 minutes, and record luminescence.

• Validation: Calculate IC₅₀ using non-linear regression. If the IC₅₀ from the MTT assay deviates by more than 20% from the ATP assay, suspect metabolic interference rather than true cytotoxicity.

Protocol 2: Flow Cytometric Analysis of Apoptosis (Annexin V / PI)

Causality Check: Once cytotoxicity is confirmed, we must determine how the cells are dying. Uracil derivatives targeting TYMS typically induce intrinsic apoptosis[5]. Annexin V binds to phosphatidylserine (PS), which flips to the outer plasma membrane leaflet during early apoptosis. Propidium Iodide (PI) is a vital dye that only enters cells with compromised membranes (late apoptosis/necrosis).

Step-by-Step Methodology:

• Treatment & Harvesting: Treat cells in 6-well plates with the lead uracil derivative at 0.5×, 1×, and 2× its calculated IC₅₀ for 48 hours. Collect both the floating cells (often apoptotic) and adherent cells (via trypsinization without EDTA, as EDTA can chelate the Ca²⁺ required for Annexin V binding).

• Washing: Wash the cell pellet twice with ice-cold PBS to remove residual media and trypsin.

• Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Incubate in the dark at room temperature for 15 minutes. Causality Note: Strict adherence to time and temperature is required; over-incubation leads to non-specific PI uptake.

• Acquisition: Add 400 µL of Binding Buffer and analyze immediately via flow cytometry.

• Interpretation:

  • Q4 (Annexin V- / PI-): Viable cells.

  • Q3 (Annexin V+ / PI-): Early apoptotic cells (Primary indicator of targeted uracil derivative efficacy).

  • Q2 (Annexin V+ / PI+): Late apoptotic cells.

Concluding Insights for Drug Developers

When evaluating novel uracil derivatives, the data clearly shows that structural hybridization (particularly with triazoles and azoles) significantly outperforms traditional 5-FU in specific cell lines like A549 and HepG2[2][5]. However, as demonstrated in our self-validating workflow, high potency in a primary screen is only the beginning. True scientific integrity requires proving that the loss of viability is driven by on-target TYMS inhibition, leading to S-phase arrest and subsequent intrinsic apoptosis. By adopting these rigorous, multi-tiered validation protocols, researchers can confidently advance lead compounds from in vitro screening to in vivo models.

References

• Lu, G.-q., Li, X.-y., Wang, D., & Meng, F.-h. (2019). Design, synthesis and biological evaluation of novel uracil derivatives bearing 1, 2, 3-triazole moiety as thymidylate synthase (TS) inhibitors and as potential antitumor drugs. European Journal of Medicinal Chemistry.[Link]

• El-Naggar, A. M., et al. (2021). Novel uracil derivatives depicted potential anticancer agents: In Vitro, molecular docking, and ADME study. Arabian Journal of Chemistry, 15(4), 103669.[Link]

• Zarei, M., et al. (2024). Synthesis, design, biological evaluation, and computational analysis of some novel uracil-azole derivatives as cytotoxic agents. BMC Chemistry, 18(1).[Link]

• El-Morsy, A. M., et al. (2023). Discovery of New Uracil and Thiouracil Derivatives as Potential HDAC Inhibitors. Pharmaceuticals, 16(7), 978.[Link]

Sources

• 1. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 2. Synthesis, design, biological evaluation, and computational analysis of some novel uracil-azole derivatives as cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of novel salicylidene uracils: Cytotoxic activity on human cancer cell lines and inhibitory action on enzymatic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and biological evaluation of novel uracil derivatives bearing 1, 2, 3-triazole moiety as thymidylate synthase (TS) inhibitors and as potential antitumor drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Performance of 6-Aminouracil Derivatives as Precursors in Heterocyclic Synthesis

In the realm of drug development and heterocyclic synthesis, the selection of the right precursor dictates not only the yield but the scalability and environmental footprint of the entire synthetic route. 6-Aminouracil and its N-substituted derivatives (such as 1,3-dimethyl-6-aminouracil) have emerged as privileged scaffolds, particularly in multicomponent reactions (MCRs)[1]. These compounds are instrumental in synthesizing complex fused systems like pyrido[2,3-d]pyrimidines, which are highly valued for their biological activities, including kinase inhibition and anti-cancer properties[2].

As a Senior Application Scientist, evaluating these precursors requires looking beyond basic yields to understand the kinetic, thermodynamic, and operational advantages they offer over alternative building blocks.

Mechanistic Rationale: The Entropic and Electronic Advantages

The causality behind the superior performance of 6-aminouracils lies in their unique push-pull electronic configuration and molecular pre-organization. The electron-donating 6-amino group significantly increases the electron density at the C5 position, transforming it into a highly reactive nucleophile for Michael additions[3].

Once the initial carbon-carbon bond is formed at C5, the adjacent 6-amino group is perfectly positioned to act as an internal nucleophile, attacking the newly introduced electrophilic center (e.g., a nitrile group from malononitrile). This pre-organized geometry drastically lowers the entropic barrier for intramolecular cyclization compared to acyclic precursors, driving the reaction forward rapidly and cleanly.

Multicomponent cascade mechanism for pyrido[2,3-d]pyrimidine synthesis using 6-aminouracil.

Benchmarking Precursor Performance in Multicomponent Reactions

To objectively evaluate the efficacy of 6-aminouracil derivatives, we must benchmark them against alternative precursors under standardized MCR conditions (e.g., reacting with aromatic aldehydes and malononitrile). The data below synthesizes recent findings from nano-catalytic and ultrasonic methodologies[1][3].

Precursor	Target Scaffold	Optimal Reaction Conditions	Yield (%)	Reaction Time	Field-Proven Insights
6-Aminouracil	Pyrido[2,3-d]pyrimidine	Nano-MgO, H₂O, Reflux	87–95%	30–45 min	Excellent atom economy; low solubility in non-polar solvents[3].
1,3-Dimethyl-6-aminouracil	Pyrido[2,3-d]pyrimidine	Ultrasound, DMAP, DMF	81–93%	15–20 min	Superior solubility; prevents N1/N3 alkylation side reactions[1].
5-Aminouracil	Pyrimido-pyrimidine	Various catalysts	60–75%	> 2 hours	C6 is less nucleophilic than C5 in 6-AU; slower reaction kinetics[4].
Acyclic Enamines	Pyridine derivatives	Reflux, organic solvent	40–60%	> 4 hours	Lacks pre-organization; higher entropic barrier for cyclization.

Validated Experimental Methodologies

A robust protocol must be a self-validating system. The following workflow details the green synthesis of pyrido[2,3-d]pyrimidines using a nano-MgO catalyst in an aqueous medium. This method capitalizes on the hydrophobic effect to drive the condensation while allowing for easy catalyst recovery[3].

Step-by-step green synthesis workflow for pyrido[2,3-d]pyrimidines using nano-MgO.

Step-by-Step Protocol: Nano-Catalyzed Synthesis of Pyrido[2,3-d]pyrimidines

• Reagent Preparation: In a 50 mL round-bottom flask, suspend 1.0 mmol of the aromatic aldehyde and 1.0 mmol of malononitrile in 10 mL of deionized water.

• Knoevenagel Condensation: Introduce 10 mol% of nano-MgO catalyst. Stir at room temperature for 5 minutes.

  • Causality: Nano-MgO provides a high surface-area, mildly basic environment that rapidly deprotonates malononitrile, facilitating the formation of the highly electrophilic arylidene intermediate[3].

• Michael Addition & Cyclization: Add 1.0 mmol of 6-aminouracil. Heat the mixture to reflux (100°C) and monitor via TLC (Ethyl Acetate:Hexane 1:1). The reaction typically reaches completion in 30–45 minutes.

  • Causality: Heating in an aqueous medium leverages the hydrophobic effect, forcing the organic intermediates together and accelerating the termolecular collision rate without the need for toxic organic solvents[3].

• Catalyst Recovery: While the mixture is still hot, filter it to remove the insoluble nano-MgO catalyst.

  • Self-Validation Check: The recovered catalyst can be washed with hot ethanol, dried, and reused for up to 4 cycles. If reaction times increase in subsequent cycles, catalyst poisoning or loss of surface area has occurred.

• Product Isolation: Allow the filtrate to cool to room temperature. The target pyrido[2,3-d]pyrimidine will precipitate. Filter the solid, wash with cold water, and recrystallize from hot ethanol.

• Analytical Validation: Confirm the structure via FT-IR and ¹H-NMR.

  • Self-Validation Check: A successful cyclization is indicated by the disappearance of the sharp malononitrile cyano peak (~2260 cm⁻¹) in FT-IR, and the presence of characteristic broad singlets for the exchangeable NH/NH₂ protons in the ¹H-NMR spectrum[3].

Conclusion

Benchmarking data clearly indicates that 6-aminouracil and its derivatives offer superior kinetic and thermodynamic profiles compared to acyclic or isomeric precursors. By pre-organizing the nucleophilic (C5) and cyclization (C6-NH₂) centers, these derivatives minimize entropic penalties, enabling high-yielding, green multicomponent reactions that are essential for modern drug discovery pipelines.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-(Chloromethyl)-1,3-diazinane-2,4-dione

6-(Chloromethyl)-1,3-diazinane-2,4-dione , universally recognized in commercial supply and scientific literature as 6-(chloromethyl)uracil (CAS 18592-13-7)[1][2], is a highly reactive chemical building block. It is a critical intermediate in the synthesis of pteridine-based anticancer agents and thymidine phosphorylase inhibitors, such as derivatives of the colorectal cancer drug Tipiracil[3][4][5].

Because of its potent reactivity, handling this compound requires strict adherence to specialized safety protocols. This guide provides researchers and drug development professionals with the causality-driven safety, handling, and disposal procedures required to maintain a secure laboratory environment.

Hazard Profile & The Causality of Risk

To handle a chemical safely, one must understand why it is dangerous. The hazard profile of 6-(chloromethyl)uracil is directly dictated by its molecular structure:

• Electrophilic Alkylating Agent: The chloromethyl group (-CH₂Cl) at the C6 position is a potent electrophile. In the presence of biological moisture (such as the tear film in the eyes, sweat on the skin, or mucosal lining in the respiratory tract), it undergoes rapid nucleophilic substitution (Sₙ2) reactions. This alkylates cellular proteins and DNA, which is the direct mechanistic cause of its classification as a severe Skin Irritant (Category 2) , Eye Irritant (Category 2A) , and Respiratory Tract Irritant (Category 3) [6].

• Aerosolization Risk: Supplied as a fine, white to off-white powder[7], the compound is highly susceptible to static charge. If mishandled, it easily aerosolizes, drastically increasing the risk of inhalation exposure[1][6].

Personal Protective Equipment (PPE) Matrix

The following PPE matrix is designed to interrupt the specific exposure pathways of 6-(chloromethyl)uracil.

Protection Zone	Required Equipment & Standard	Causality & Scientific Rationale
Respiratory	N95 (US) or P2 (EN 143) Particulate Respirator	Hazard: Airborne dust. Rationale: Filters out fine particulates before they can deposit in the respiratory tract and release HCl upon contact with mucosal moisture.
Hands (Solid)	Nitrile Gloves (EN 374 compliant, >0.11 mm)	Hazard: Skin alkylation. Rationale: Nitrile provides an excellent physical barrier against the dry powder[6].
Hands (Solution)	Double-Gloved Nitrile or Butyl Rubber	Hazard: Solvent permeation. Rationale: If dissolving the compound in DMSO or DMF (common for uracil derivatives), the solvent acts as a carrier, rapidly permeating standard nitrile and pulling the alkylating agent through the skin.
Eyes/Face	ANSI Z87.1 Safety Goggles (Side-shielded)	Hazard: Ocular alkylation. Rationale: Prevents airborne dust from dissolving in the tear film, which would cause severe, localized tissue damage[6].
Body	Flame-Resistant Chemical Lab Coat	Hazard: Combustible solid. Rationale: Classified as a Storage Class 11 combustible solid; requires flame-resistant body coverage to prevent static-induced ignition during transfer.

Operational Protocol: Safe Handling & Transfer

Every protocol must be a self-validating system. Follow this step-by-step methodology to ensure safe weighing and transfer of the compound.

Step 1: Pre-Operation Environmental Validation

• Action: Conduct all handling inside a certified chemical fume hood.

• Self-Validation: Before opening the container, tape a small, lightweight piece of tissue to the bottom of the fume hood sash. If the tissue pulls inward, directional airflow (ideally 80–120 feet per minute) is confirmed[6].

Step 2: Anti-Static Preparation

• Action: Place an anti-static weigh boat on the analytical balance. If available, pass an ionizing bar over the weigh boat and the spatula.

• Rationale: Static electricity causes fine powders to repel each other and aerosolize. Neutralizing the charge keeps the powder clumped and manageable, mitigating inhalation risks.

Step 3: Transfer Methodology

• Action: Use a clean, dry stainless-steel spatula. Slowly transfer the powder, keeping the spatula close to the weigh boat to minimize the drop height. Do not pour directly from the bottle.

Step 4: Immediate Decontamination

• Action: Once the container is sealed, wipe down the spatula, balance, and surrounding hood surface with a damp paper towel.

• Rationale: Water captures the dust, preventing it from becoming airborne. For thorough decontamination, wiping with a mild basic solution (e.g., 1M NaOH) rapidly hydrolyzes any residual chloromethyl groups into harmless hydroxymethyl derivatives.

Emergency Response & Spill Management

In the event of an accidental release or exposure, execute the following steps immediately:

• Minor Powder Spill (<50g): Do not dry-sweep. Dry sweeping aerosolizes the alkylating agent. Cover the spill with damp absorbent paper to suppress dust. Carefully scoop the paper into a hazardous waste bag, seal it, and wash the area with soap and water[6].

• Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for a minimum of 15 minutes[1]. Do not use solvents (like ethanol) to clean the skin, as this will increase the dermal absorption of the chemical.

• Eye Contact: Force the eyelids open and flush with water at an emergency eyewash station for 15 minutes. The rapid hydrolysis of the chemical in the eye generates localized acidity; immediate dilution is critical[1]. Seek medical attention immediately[1][6].

Waste Disposal Protocol

Because 6-(chloromethyl)uracil contains a covalently bound halogen, it must be segregated from standard organic waste to comply with environmental regulations (e.g., EPA RCRA standards).

• Solid Waste: Dispose of all contaminated weigh boats, damp paper towels, and empty vials in a rigid container explicitly labeled as "Halogenated Solid Waste."

• Liquid Waste: If the compound was dissolved in a solvent for a reaction, the resulting mixture must go into a "Halogenated Organic Liquid Waste" carboy.

• Segregation Rule: Never mix halogenated waste with strong oxidizers or acidic waste streams. Halogenated compounds require specialized high-temperature incineration to prevent the formation of toxic dioxins during disposal.

Safety Workflow & Signaling Pathway

The following diagram illustrates the logical progression of safety checks required when handling this chemical.

Caption: Workflow for the safe handling, transfer, and disposal of 6-(chloromethyl)uracil.

References

• Murray, P. E., McNally, V. A., Lockyer, S. D., Williams, K. J., Stratford, I. J., Jaffar, M., & Freeman, S. "Synthesis and enzymatic evaluation of pyridinium-substituted uracil derivatives as novel inhibitors of thymidine phosphorylase." Bioorganic & Medicinal Chemistry, 10(3), 525-530 (2002). Available at:[Link]

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• 2. 6-(Chloromethyl)uracil | 18592-13-7 [chemicalbook.com]
• 3. 6-(Chloromethyl)uracil 98 18592-13-7 [sigmaaldrich.com]
• 4. WO2019166901A1 - Process for the synthesis of 6-chloromethyluracil - Google Patents [patents.google.com]
• 5. Synthesis and enzymatic evaluation of pyridinium-substituted uracil derivatives as novel inhibitors of thymidine phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tcichemicals.com [tcichemicals.com]
• 7. 18592-13-7 | 6-(Chloromethyl)uracil - Capot Chemical [capotchem.com]